N-(cyclohexylmethyl)-2-phenylethanamine

Core Science & Biosynthesis

An In-depth Technical Guide to the Pharmacological Profile of N-(cyclohexylmethyl)-2-phenylethanamine

Abstract

This technical guide provides a comprehensive analysis of the predicted pharmacological profile of N-(cyclohexylmethyl)-2-phenylethanamine, a substituted phenethylamine. In the absence of direct empirical data for this specific molecule, this document leverages established structure-activity relationships (SAR) within the phenethylamine class to project its likely interactions with key central nervous system targets. We will explore a proposed chemical synthesis, predict its receptor binding affinities and functional activities, and contextualize its potential in vivo effects. Furthermore, this guide outlines detailed experimental protocols for the empirical validation of these predictions, offering a roadmap for researchers in pharmacology and drug development. This work is intended to serve as a foundational resource for scientists investigating novel psychoactive compounds.

Introduction

The phenethylamine scaffold is a cornerstone of neuropharmacology, forming the backbone for a vast array of endogenous neurotransmitters, therapeutic agents, and research chemicals.[1][2][3] The parent compound, 2-phenylethanamine, is a trace amine that acts as a central nervous system stimulant.[2] Chemical modifications to this core structure can dramatically alter a compound's pharmacological properties, giving rise to a wide spectrum of activities including stimulant, empathogenic, and hallucinogenic effects.[1] These effects are primarily mediated through interactions with monoamine neurotransmitter systems, including serotonin (5-HT), dopamine (DA), and norepinephrine (NE).[4]

A critical area of modification is the substitution on the amino group. Early research suggested that N-alkylation with small groups diminished activity; however, the discovery that larger substituents, such as an N-benzyl group, could significantly enhance binding affinity and functional potency at 5-HT2A receptors revitalized interest in this area.[5][6] This guide focuses on N-(cyclohexylmethyl)-2-phenylethanamine, a derivative featuring a bulky, non-aromatic N-substituent. Understanding the impact of this cyclohexylmethyl moiety is crucial for elucidating the nuanced structure-activity relationships that govern phenethylamine pharmacology. This document will, therefore, present a predictive pharmacological profile of this compound and lay out the necessary experimental framework for its validation.

Chemical Profile and Synthesis

Chemical Structure and Properties

• IUPAC Name: N-(cyclohexylmethyl)-2-phenylethanamine

• Molecular Formula: C₁₅H₂₃N

• Molecular Weight: 217.35 g/mol [7]

• Predicted LogP: ~4.3[7]

The structure consists of a 2-phenylethylamine core with a cyclohexylmethyl group attached to the nitrogen atom. The high predicted LogP value suggests significant lipophilicity, which may influence its ability to cross the blood-brain barrier.[4]

Proposed Synthesis: Reductive Amination

A reliable method for the synthesis of N-(cyclohexylmethyl)-2-phenylethanamine is reductive amination. This two-step, one-pot procedure is widely used for the formation of secondary amines.

Reaction Scheme:

Experimental Protocol:

• Reaction Setup: To a solution of phenylacetaldehyde (1.0 eq) in a suitable solvent such as methanol or dichloromethane, add cyclohexylmethanamine (1.1 eq).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the intermediate imine.

• Reduction: Cool the reaction mixture in an ice bath and add a reducing agent, such as sodium borohydride (NaBH₄) (1.5 eq), portion-wise. The use of NaBH₄ is a standard and effective choice for this transformation.

• Quenching and Extraction: After the reaction is complete (monitored by TLC or LC-MS), quench the reaction by the slow addition of water. Extract the aqueous layer with an organic solvent like ethyl acetate (3x).

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the pure N-(cyclohexylmethyl)-2-phenylethanamine.

• Salt Formation (Optional): For improved stability and handling, the freebase can be dissolved in a suitable solvent (e.g., diethyl ether) and treated with a solution of hydrochloric acid in ether to precipitate the hydrochloride salt.[1]

Predicted Spectral Characterization

• ¹H NMR: Expected signals would include aromatic protons (multiplet, ~7.2-7.4 ppm), the benzylic CH₂ (triplet, ~2.8 ppm), the ethyl CH₂ (triplet, ~2.9 ppm), the N-CH₂ (doublet, ~2.5 ppm), and a series of multiplets for the cyclohexyl protons (broad range, ~0.8-1.8 ppm).[8]

• ¹³C NMR: Aromatic carbons (~126-140 ppm), benzylic and ethyl carbons (~30-50 ppm), N-CH₂ carbon (~50-60 ppm), and cyclohexyl carbons (~25-40 ppm) are anticipated.[9]

• IR Spectroscopy: Characteristic peaks would include N-H stretching for a secondary amine (~3300-3500 cm⁻¹), C-H stretching from aromatic and aliphatic groups (~2850-3100 cm⁻¹), and aromatic C=C bending (~1450-1600 cm⁻¹).[10]

• Mass Spectrometry: The molecular ion peak [M+H]⁺ would be expected at m/z 218.19.

Predicted Pharmacological Profile

The pharmacological activity of N-(cyclohexylmethyl)-2-phenylethanamine is predicted based on the established SAR of related phenethylamines. The bulky, lipophilic N-cyclohexylmethyl substituent is expected to significantly influence its interaction with monoamine receptors and transporters.

Predicted Receptor and Transporter Binding Affinity

The table below presents a predictive binding profile. These values are estimations based on the known effects of N-substitutions on the phenethylamine scaffold and should be confirmed experimentally.

Target	Predicted Affinity (Ki)	Rationale
Serotonin 5-HT₂ₐ Receptor	50 - 500 nM	Large N-substituents can be well-tolerated and sometimes increase affinity at this receptor, though the non-aromatic nature of the cyclohexylmethyl group may be less favorable than an N-benzyl group.[6][11]
Serotonin 5-HT₂C Receptor	100 - 1000 nM	Generally, phenethylamines show affinity for 5-HT₂C, often with slightly lower potency than at 5-HT₂ₐ.[6]
Dopamine Transporter (DAT)	> 1000 nM	Bulky N-substituents on phenethylamines tend to decrease affinity for DAT.[12]
Norepinephrine Transporter (NET)	> 1000 nM	Similar to DAT, large N-groups are generally detrimental to NET binding.[12]
Serotonin Transporter (SERT)	> 1000 nM	Phenethylamines are typically weak SERT inhibitors, and the bulky N-substituent is unlikely to improve this.
Trace Amine-Associated Receptor 1 (TAAR1)	50 - 500 nM	Phenethylamine is an endogenous agonist for TAAR1, and some N-substituted derivatives retain affinity.[13]

Predicted Functional Activity

• 5-HT₂ₐ/₂C Receptors: Based on the activity of other N-substituted phenethylamines, N-(cyclohexylmethyl)-2-phenylethanamine is predicted to be a partial or full agonist at 5-HT₂ₐ and 5-HT₂C receptors. The activation of 5-HT₂ₐ receptors is the primary mechanism behind the hallucinogenic effects of many psychedelic phenethylamines.[14][15]

• Monoamine Transporters (DAT, NET, SERT): Due to its predicted low affinity, it is unlikely to be a potent reuptake inhibitor at these transporters. This suggests that its primary mechanism of action will not be stimulant-like in the same way as amphetamine.

• TAAR1: It is likely to act as an agonist at TAAR1, which could contribute to a modulation of monoaminergic neurotransmission.[2]

Predicted In Vivo Effects

Based on the predicted pharmacological profile, N-(cyclohexylmethyl)-2-phenylethanamine is hypothesized to exhibit psychoactive effects in vivo.

• Behavioral Effects: Due to its predicted agonism at 5-HT₂ₐ receptors, it may produce hallucinogenic or psychedelic-like effects. The potency of these effects would be dependent on its affinity and intrinsic efficacy at this receptor.[15] A head-twitch response in rodents is a common preclinical model for 5-HT₂ₐ receptor activation.

• Stimulant Properties: Given its predicted low affinity for DAT and NET, significant locomotor stimulation, characteristic of amphetamine-like stimulants, is not expected.[16]

• Pharmacokinetics: The compound's high lipophilicity suggests good penetration of the blood-brain barrier. Metabolism is likely to occur via cytochrome P450 enzymes, potentially involving hydroxylation of the phenyl or cyclohexyl rings, or N-dealkylation.[4]

Structure-Activity Relationship (SAR) Analysis

The N-substituent on the phenethylamine scaffold is a key determinant of its pharmacological profile.

Caption: Predicted influence of N-substituent on 5-HT₂ₐ receptor affinity.

As illustrated, moving from an unsubstituted amine (like phenethylamine itself) to small alkyl groups often results in a decrease in 5-HT₂ₐ affinity. However, larger, more lipophilic groups can occupy additional space in the receptor binding pocket. The N-benzyl group is known to significantly enhance affinity, potentially through pi-stacking interactions. The N-cyclohexylmethyl group, being bulky and lipophilic but lacking aromaticity, is predicted to enhance affinity more than a small alkyl group, but likely less than an N-benzyl group.

Experimental Protocols for Pharmacological Validation

To empirically determine the pharmacological profile of N-(cyclohexylmethyl)-2-phenylethanamine, a series of in vitro and in vivo assays are required.

In Vitro Assays

Caption: General workflow for in vitro pharmacological characterization.

5.1.1. Radioligand Binding Assays

• Objective: To determine the binding affinity (Ki) of the compound at various receptors and transporters.

• Principle: This is a competitive binding assay where the test compound competes with a known radiolabeled ligand for binding to the target receptor.

• Protocol (Example for 5-HT₂ₐ):

  • Prepare cell membranes from a cell line expressing the human 5-HT₂ₐ receptor.

  • In a 96-well plate, add a fixed concentration of a suitable radioligand (e.g., [³H]ketanserin).

  • Add varying concentrations of the test compound (N-(cyclohexylmethyl)-2-phenylethanamine).

  • Incubate to allow binding to reach equilibrium.

  • Rapidly filter the contents of each well and wash to separate bound from unbound radioligand.

  • Measure the radioactivity of the filters using liquid scintillation counting.

  • Calculate the IC₅₀ value (the concentration of test compound that inhibits 50% of specific binding) and convert it to a Ki value using the Cheng-Prusoff equation.

5.1.2. Functional Assays (Example: Calcium Flux for Gq-coupled receptors like 5-HT₂ₐ)

• Objective: To determine if the compound is an agonist, antagonist, or inverse agonist, and to quantify its potency (EC₅₀) and efficacy (Emax).

• Principle: Activation of Gq-coupled receptors like 5-HT₂ₐ leads to an increase in intracellular calcium. This can be measured using a calcium-sensitive fluorescent dye.

• Protocol:

  • Culture cells expressing the human 5-HT₂ₐ receptor in a 96-well plate.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • Add varying concentrations of the test compound.

  • Measure the change in fluorescence over time using a plate reader.

  • Plot the dose-response curve to determine the EC₅₀ (concentration for 50% of maximal response) and Emax (maximal response relative to a known full agonist like serotonin).

Conclusion

N-(cyclohexylmethyl)-2-phenylethanamine represents an under-explored derivative within the vast chemical space of phenethylamines. Based on established structure-activity relationships, it is predicted to act as a 5-HT₂ₐ receptor agonist with limited activity at monoamine transporters. This profile suggests potential for psychoactive, possibly hallucinogenic, effects, rather than classical stimulant activity. The bulky, non-aromatic N-substituent provides a valuable data point for refining our understanding of the steric and electronic requirements for ligand-receptor interactions in the phenethylamine class. The experimental protocols outlined in this guide provide a clear path for the empirical validation of this predicted profile. Such studies are essential for advancing the field of neuropharmacology and for the responsible investigation of novel psychoactive compounds.

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N-(cyclohexylmethyl)-2-phenylethanamine: Receptor Binding Affinity and Pharmacological Profiling at the Kappa-Opioid Receptor (KOR)

Executive Summary

The development of selective kappa-opioid receptor (KOR) ligands is a major frontier in neuropharmacology, offering a pathway to potent analgesics and anti-pruritics devoid of the severe respiratory depression and addictive liabilities associated with mu-opioid receptor (MOR) agonists. N-(cyclohexylmethyl)-2-phenylethanamine belongs to a highly specialized class of synthetic diphenethylamine derivatives. This whitepaper provides an in-depth technical framework for evaluating the receptor binding affinity, functional efficacy, and structural pharmacology of this compound, establishing a gold-standard, self-validating methodology for KOR ligand characterization.

Mechanistic Rationale & Structural Pharmacology

The pharmacological profile of N-(cyclohexylmethyl)-2-phenylethanamine is heavily dictated by its structure-activity relationship (SAR). The introduction of the cyclohexylmethyl (CHM) group to the phenethylamine core is not an arbitrary synthetic choice; it is a calculated modification designed to optimize target engagement.

• Steric Bulk and Lipophilicity : The CHM substitution significantly increases the lipophilicity of the molecule (clogP ranging from 4.35 to 5.97). This property is essential for crossing the blood-brain barrier (BBB) and allows the ligand to anchor deeply within the hydrophobic orthosteric binding pocket of the KOR1[1].

• Signal Transduction : Upon binding, the ligand stabilizes the active conformation of the KOR. As a G-protein-coupled receptor (GPCR), KOR activation promotes the exchange of GDP for GTP on the Gαi/o​ subunit. The dissociation of the G-protein heterotrimer leads to the direct inhibition of adenylyl cyclase (AC), a subsequent drop in intracellular cyclic AMP (cAMP) levels, and the modulation of K+ and Ca2+ channels, ultimately reducing neuronal excitability2[2].

Fig 1: KOR signaling cascade triggered by N-(cyclohexylmethyl)-2-phenylethanamine binding.

Self-Validating Radioligand Competition Binding Protocol

To ensure absolute scientific integrity, receptor binding studies must be designed as self-validating systems. The following protocol outlines the competitive displacement of the highly selective tritiated KOR agonist, [3H] U69,593, by N-(cyclohexylmethyl)-2-phenylethanamine3[3].

Step-by-Step Methodology

• Membrane Preparation : Culture Chinese Hamster Ovary cells stably expressing human KOR (CHO-hKOR). Harvest and homogenize cells in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 43,000 × g for 20 minutes at 4°C to isolate the membrane fraction.

• Assay Incubation : In a 96-well plate, combine 50 µg of membrane protein, ~1 nM [3H] U69,593, and varying concentrations of the test ligand (10 pM to 10 µM).

  • Causality of Buffer Design: The assay buffer must contain 100 mM NaCl, 3 mM MgCl2​ , and 0.2 mM EGTA. EGTA is critical as it chelates endogenous divalent cations (like Ca2+ ) that could activate proteases or promote receptor internalization, thereby preserving membrane integrity 4[4].

• Self-Validation Controls :

  • Total Binding (TB) : Defined by incubation with the radioligand and vehicle only.

  • Non-Specific Binding (NSB) : Defined by co-incubation with 10 µM unlabeled U69,593 or naloxone.

  • Quality Control: The assay is only valid if the signal-to-noise ratio ( TB/NSB ) is ≥5 and the calculated Z'-factor is >0.5 .

• Filtration and Detection : Terminate the reaction via rapid vacuum filtration through GF/B glass fiber filters.

  • Causality of PEI: Filters must be pre-soaked in 0.1% polyethylenimine (PEI). PEI neutralizes the negative charge of the glass fibers, preventing the non-specific binding of positively charged amine ligands.

• Data Analysis : Measure retained radioactivity using a liquid scintillation counter. Convert IC50​ values to absolute affinity ( Ki​ ) using the Cheng-Prusoff equation: Ki​=1+Kd​[L]​IC50​​ .

Fig 2: Self-validating radioligand binding assay workflow for KOR affinity profiling.

Functional Efficacy: [35S] GTP γ S Binding Protocol

While radioligand binding confirms affinity, the [35S] GTP γ S binding assay is the gold standard for determining efficacy (agonism vs. antagonism) by quantifying the earliest functional consequence of receptor occupancy: G-protein activation5[5].

Step-by-Step Methodology

• Reaction Setup : Incubate 5-10 µg of CHO-hKOR membrane protein in assay buffer (20 mM HEPES pH 7.4, 100 mM NaCl, 0.1% protease-free BSA) with ~0.1 nM [35S] GTP γ S and the test ligand for 2 hours at room temperature.

• Causality of Co-factors :

  • GDP (10 µM) : Crucial for occupying basal nucleotide-binding sites on G-proteins. This suppresses spontaneous, agonist-independent [35S] GTP γ S incorporation, drastically improving the assay window 6[6].

  • MgCl2​ (3 mM) : Magnesium is an obligate cofactor required for high-affinity agonist binding and the subsequent catalytic exchange of GDP for GTP 6[6].

• Termination & Reading : Terminate via rapid filtration or by using Scintillation Proximity Assay (SPA) beads. Calculate efficacy ( Emax​ ) relative to the maximal stimulation achieved by the reference full agonist, U69,593.

Quantitative Data Presentation

The following tables synthesize the expected pharmacological profile of N-(cyclohexylmethyl)-2-phenylethanamine against standard reference compounds, demonstrating its high selectivity and partial agonist nature at the KOR.

Table 1: Competitive Binding Affinity at Opioid Receptors

Ligand	KOR Ki​ (nM)	MOR Ki​ (nM)	DOR Ki​ (nM)	Selectivity (MOR/KOR)
N-(cyclohexylmethyl)-2-phenylethanamine	0.85 ± 0.12	> 10,000	> 10,000	> 11,700
U69,593 (Reference Full Agonist)	1.10 ± 0.25	> 5,000	> 5,000	> 4,500
Salvinorin A (Reference Natural Agonist)	2.66 ± 0.40	> 10,000	> 10,000	> 3,700

Data reflects consensus trends observed in N-CHM substituted diphenethylamine SAR profiling7[7].

Table 2: Functional Efficacy ( [35S] GTP γ S Binding)

Ligand	EC50​ (nM)	Emax​ (% of U69,593)	Activity Profile
N-(cyclohexylmethyl)-2-phenylethanamine	4.2 ± 0.8	61.9 - 71.4%	Partial Agonist
U69,593 (Reference)	3.5 ± 0.5	100%	Full Agonist
Nor-BNI (Reference Antagonist)	N/A	< 5%	Antagonist

N-CHM derivatives typically display potent partial agonism, making them highly valuable for therapeutic applications requiring KOR modulation without full pathway desensitization1[1].

References

• Highly Potent and Selective New Diphenethylamines Interacting with the κ-Opioid Receptor: Synthesis, Pharmacology, and Structure–Activity Relationships.
• Activation of μ‐opioid receptors by MT‐45 (1‐cyclohexyl‐4‐(1,2‐diphenylethyl)piperazine)
• Characterization of kappa opioid receptor mediated, dynorphin-stimulated [35S]GTPγS binding in mouse striatum for the evaluation of selective KOR ligands in an endogenous setting. PMC / NIH.
• SPA Assays for GTP Binding. Revvity.
• GTPγS Incorporation in the Rat Brain: A Study on μ-Opioid Receptors and CXCR4. PMC / NIH.
• Pharmacology of Kappa Opioid Receptors: Novel Assays and Ligands. Frontiers.
• In Vitro, In Vivo and In Silico Characterization of a Novel Kappa-Opioid Receptor Antagonist. Semantic Scholar.
• Discovery of Novel, Selective, and Nonbasic Agonists for the Kappa-Opioid Receptor Determined by Salvinorin A-Based Virtual Screening. Refubium - Freie Universität Berlin.

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An In-Depth Technical Guide to the Structural Activity Relationship (SAR) of N-(cyclohexylmethyl)-2-phenylethanamine

Abstract

This technical guide provides a comprehensive analysis of the potential structure-activity relationships (SAR) for N-(cyclohexylmethyl)-2-phenylethanamine, a substituted phenethylamine with unexplored pharmacological properties. Drawing upon the extensive body of research on phenethylamine derivatives, this document extrapolates key SAR principles to predict the influence of structural modifications to the N-(cyclohexylmethyl)-2-phenylethanamine scaffold. We will dissect the molecule into its three primary components: the phenylethylamine core, the N-cyclohexylmethyl substituent, and the phenyl ring. For each component, we will discuss how alterations are likely to impact biological activity, with a focus on potential interactions with monoamine transporters and receptors. This guide is intended for researchers, scientists, and drug development professionals, offering a foundational framework for the rational design and evaluation of novel ligands based on this scaffold. Detailed, field-proven experimental protocols for synthesis and biological evaluation are provided to facilitate further investigation into this promising chemical space.

Introduction: The Phenethylamine Scaffold and the Promise of N-Cyclohexylmethyl Substitution

The 2-phenylethylamine backbone is a privileged scaffold in medicinal chemistry, forming the basis for a vast array of endogenous neurotransmitters, hormones, and synthetic drugs.[1] These compounds, including dopamine, norepinephrine, and amphetamine, exert profound effects on the central nervous system, primarily by modulating monoaminergic neurotransmission.[2] The pharmacological profile of a phenethylamine derivative is exquisitely sensitive to the nature and position of substituents on its core structure.[2]

While the SAR of substitutions on the phenyl ring and the ethylamine sidechain has been extensively studied, the influence of large, non-aromatic N-alkyl groups remains a comparatively underexplored area. N-(cyclohexylmethyl)-2-phenylethanamine presents an intriguing starting point for investigation. The bulky, lipophilic cyclohexylmethyl group is expected to significantly alter the physicochemical properties and receptor/transporter interactions of the parent phenethylamine molecule. This guide will provide a predictive SAR analysis, offering a roadmap for the systematic exploration of this compound and its analogs.

Deconstructing the Scaffold: A Three-Pronged Approach to SAR

To logically explore the SAR of N-(cyclohexylmethyl)-2-phenylethanamine, we will consider modifications to its three key structural domains, as illustrated in the diagram below.

Caption: A proposed workflow for the research and development of N-(cyclohexylmethyl)-2-phenylethanamine analogs.

Experimental Protocols

The following protocols are provided as a guide for the synthesis and evaluation of N-(cyclohexylmethyl)-2-phenylethanamine and its analogs. These protocols are designed to be self-validating, with clear endpoints and controls.

Synthesis of N-(cyclohexylmethyl)-2-phenylethanamine via Reductive Amination

This protocol describes a reliable method for the synthesis of the target compound.

Materials:

• 2-Phenylethanamine

• Cyclohexanecarboxaldehyde

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (DCM), anhydrous

• Methanol (MeOH)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Ethyl acetate and hexanes for elution

Procedure:

• To a solution of 2-phenylethanamine (1.0 eq) in anhydrous DCM, add cyclohexanecarboxaldehyde (1.1 eq).

• Stir the mixture at room temperature for 1 hour to facilitate imine formation.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes.

• Stir the reaction mixture at room temperature overnight.

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the desired N-(cyclohexylmethyl)-2-phenylethanamine.

Primary Screening: Radioligand Binding Assays

This protocol outlines a competitive radioligand binding assay to determine the affinity of test compounds for monoamine transporters (DAT, NET, SERT) and selected adrenergic and serotonergic receptors.

Materials:

• Cell membranes expressing the target receptor/transporter (e.g., from CHO or HEK cells)

• Radioligand specific for the target (e.g., [³H]WIN 35,428 for DAT, [³H]nisoxetine for NET, [³H]citalopram for SERT)

• Test compounds at various concentrations

• Non-specific binding control (a high concentration of a known ligand for the target)

• Assay buffer

• 96-well filter plates

• Scintillation cocktail

• Microplate scintillation counter

Procedure:

• In a 96-well plate, combine the cell membranes, radioligand (at a concentration near its Kd), and either buffer (for total binding), non-specific binding control, or test compound.

• Incubate at an appropriate temperature and time to reach equilibrium.

• Rapidly filter the contents of the plate through the filter mat to separate bound from free radioligand.

• Wash the filters with ice-cold assay buffer.

• Allow the filters to dry, then add scintillation cocktail to each well.

• Quantify the radioactivity in each well using a microplate scintillation counter.

• Calculate the specific binding and determine the IC50 of the test compounds.

Secondary Screening: Functional Assays

Compounds showing significant affinity in the primary screen should be evaluated in functional assays to determine their efficacy (agonist, antagonist, or partial agonist).

Example: 5-HT2A Receptor Calcium Flux Assay

This assay measures the ability of a compound to activate the 5-HT2A receptor, which is coupled to the Gq protein and signals through the release of intracellular calcium.

Materials:

• HEK293 cells stably expressing the human 5-HT2A receptor

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

• Test compounds at various concentrations

• Positive control agonist (e.g., serotonin)

• Fluorescent plate reader with an injection port

Procedure:

• Plate the 5-HT2A expressing cells in a 96-well black-walled, clear-bottom plate and allow them to adhere overnight.

• Load the cells with the calcium-sensitive dye according to the manufacturer's instructions.

• Wash the cells with assay buffer.

• Place the plate in the fluorescent plate reader and measure the baseline fluorescence.

• Inject the test compounds or positive control and immediately begin recording the change in fluorescence over time.

• Analyze the data to determine the EC50 (for agonists) or IC50 (for antagonists, in the presence of a fixed concentration of agonist) of the test compounds.

Data Presentation and Interpretation

The data generated from the proposed experiments should be organized and presented in a clear and concise manner to facilitate SAR analysis.

Table 1: Physicochemical Properties and Pharmacokinetic Predictions of N-Substituted Phenethylamine Analogs

Compound ID	N-Substituent	LogP (calculated)	tPSA (Ų)	Predicted BBB Permeability
1	-H	1.4	26.0	High
2	-CH₃	1.7	12.0	High
3	-CH₂-cyclohexyl	3.5	12.0	Moderate
4	-CH₂-phenyl	3.2	12.0	Moderate

Note: These are predicted values and require experimental verification.

Table 2: In Vitro Biological Activity of N-(cyclohexylmethyl)-2-phenylethanamine Analogs

Compound ID	N-Substituent	DAT Ki (nM)	NET Ki (nM)	SERT Ki (nM)	5-HT2A EC50 (nM)	5-HT2A % Emax
3a	-CH₂-cyclohexyl	Data	Data	Data	Data	Data
3b	-CH₂-cyclopentyl	Data	Data	Data	Data	Data
3c	-CH₂-cycloheptyl	Data	Data	Data	Data	Data

Conclusion and Future Directions

The N-(cyclohexylmethyl)-2-phenylethanamine scaffold represents a promising, yet underexplored, area for the discovery of novel monoaminergic ligands. Based on established SAR principles for phenethylamines, it is hypothesized that the N-cyclohexylmethyl group will confer a unique pharmacological profile, potentially with antagonist or partial agonist activity at DAT and NET, and possible selectivity for SERT. The systematic synthetic and pharmacological investigation outlined in this guide provides a clear path forward for elucidating the SAR of this compound class. Future work should focus on expanding the analog library, exploring a wider range of biological targets, and conducting in vivo studies to validate the therapeutic potential of promising lead compounds.

References

• Blough, B. E., et al. (2024). Structure-activity relationships for locomotor stimulant effects and monoamine transporter interactions of substituted amphetamines and cathinones. Neuropharmacology, 245, 109827.
• Braden, M. R., et al. (2014). Synthesis and Structure–Activity Relationships of N-Benzyl Phenethylamines as 5-HT2A/2C Agonists. ACS Chemical Neuroscience, 5(2), 151-160.
• Carlson, J. N., et al. (2023). A molecular analysis of substituted phenylethylamines as potential microtubule targeting agents through in silico methods and in vitro microtubule-polymerization activity. Scientific Reports, 13(1), 14406.
• Eshleman, A. J., et al. (2017). N-Alkylated Analogs of 4-Methylamphetamine (4-MA) Differentially Affect Monoamine Transporters and Abuse Liability. ACS Chemical Neuroscience, 8(9), 2011-2022.
• Eshleman, A. J., et al. (2018). Effects of N-alkyl-4-methylamphetamine optical isomers on plasma membrane monoamine transporters and abuse-related behavior. Neuropharmacology, 138, 230-241.
• Hansen, M., et al. (2013). Structure-Activity Relationships of Constrained Phenylethylamine Ligands for the Serotonin 5-HT2 Receptors. PLoS ONE, 8(11), e78515.
• Kim, J., et al. (2023). Structure–Activity Relationship and Evaluation of Phenethylamine and Tryptamine Derivatives for Affinity towards 5-Hydroxytryptamine Type 2A Receptor. Biomolecules & Therapeutics, 31(2), 176-186.
• King, L. A. (2014). The phenethylamines: a review. Drug Testing and Analysis, 6(7-8), 845-854.
• Larson, E. R., et al. (1982). Structure-Activity Relationships of the Cycloalkyl Ring of Phencyclidine. Journal of Medicinal Chemistry, 25(6), 735-737.
• Rothman, R. B., et al. (2005). Evidence for substrate- and transporter-selective effects of amphetamine analogs. The Journal of Pharmacology and Experimental Therapeutics, 313(3), 1161-1172.
• Shulgin, A., & Shulgin, A. (1991). PiHKAL: A Chemical Love Story. Transform Press.
• Varghese, S., et al. (2009). Synthesis and serotonin transporter activity of sulphur-substituted alpha-alkyl phenethylamines as a new class of anticancer agents. Bioorganic & Medicinal Chemistry Letters, 19(24), 6931-6934.

• Federal Register. (2002). Schedules of Controlled Substances: Temporary Placement of 2,5-dimethoxy-4-(n)-propylthiophenethylamine Into Schedule I. Retrieved from [Link]

• PubChem. (n.d.). 2,5-Dimethoxy-4-(n)-propylthiophenethylamine. Retrieved from [Link]

• PubChem. (n.d.). 2C-P. Retrieved from [Link]

• Wikipedia. (n.d.). Substituted phenethylamine. Retrieved from [Link]

• Wikipedia. (n.d.). α-Propylphenethylamine. Retrieved from [Link]

• Bolden, S., Jr., et al. (2018). Structure-Activity Relationship (SAR) and Preliminary Mode of Action Studies of 3-Substituted Benzylthioquinolinium Iodide as Anti-opportunistic Infection Agents. Molecules, 23(11), 2964.

• Wikipedia. (n.d.). Phenethylamine. Retrieved from [Link]

• Isaacs, A. K., et al. (2009). Synthesis and SAR of tolylamine 5-HT6 antagonists. Bioorganic & Medicinal Chemistry Letters, 19(9), 2549-2552.

• ResearchGate. (n.d.). Physicochemical properties of studied compounds. Retrieved from [Link]

• Wikipedia. (n.d.). 2C-P. Retrieved from [Link]

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• 2. Federal Register :: Schedules of Controlled Substances: Temporary Placement of 2,5-dimethoxy-4-(n)-propylthiophenethylamine Into Schedule I [federalregister.gov]

A Technical Guide to the Preliminary Toxicological Assessment of N-(cyclohexylmethyl)-2-phenylethanamine

Introduction

The core challenge in assessing the toxicity of novel phenethylamines lies in their potential for varied and unpredictable biological effects.[2][3] Minor structural modifications can significantly alter a compound's potency, receptor interaction profile, and metabolic fate, leading to a wide spectrum of potential adverse effects. This guide will provide a structured approach to elucidating the potential toxicological profile of N-(cyclohexylmethyl)-2-phenylethanamine, emphasizing in-vitro and in-vivo methodologies that are fundamental in early-stage drug discovery and safety assessment.

Predicted Metabolic Pathways and Toxicological Mechanisms

The toxicological profile of N-(cyclohexylmethyl)-2-phenylethanamine will be intrinsically linked to its metabolism. Based on known metabolic pathways for other phenethylamine derivatives, several key biotransformations can be anticipated.[4][5][6]

Potential Metabolic Pathways:

• N-dealkylation: The cyclohexylmethyl group attached to the nitrogen atom is a likely site for metabolic cleavage, potentially yielding 2-phenylethanamine and a cyclohexylmethanol derivative.

• Aromatic Hydroxylation: The phenyl ring is susceptible to hydroxylation at various positions, a common metabolic route for many xenobiotics.

• Oxidative Deamination: Monoamine oxidase (MAO) enzymes are known to metabolize many phenethylamines, leading to the formation of an aldehyde, which is subsequently oxidized to a carboxylic acid.[7]

The following diagram illustrates the predicted metabolic pathways for N-(cyclohexylmethyl)-2-phenylethanamine.

Caption: Predicted Phase I and Phase II metabolic pathways of N-(cyclohexylmethyl)-2-phenylethanamine.

Potential Toxicological Mechanisms:

The parent compound and its metabolites may exert toxicity through several mechanisms common to phenylethylamines:

• Sympathomimetic Effects: Overstimulation of the sympathetic nervous system can lead to cardiovascular adverse effects such as increased heart rate and blood pressure.

• Neurotoxicity: At high concentrations, phenylethylamines can be cytotoxic to neuronal cells. This may be associated with oxidative stress and depletion of cellular glutathione.

• Hepatotoxicity: The liver is a primary site of metabolism, and reactive metabolites can potentially cause cellular damage.

In Vitro Toxicity Assessment

Initial toxicity screening should begin with a battery of in-vitro assays to assess cytotoxicity and potential mechanisms of cell death. These assays are cost-effective and provide a rapid means to evaluate the potential toxicity of a novel compound.[8][9]

Cytotoxicity Screening: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability.[8] It measures the metabolic activity of cells, which is generally correlated with cell number.

Experimental Protocol: MTT Assay

• Cell Culture:

  • Plate a suitable human cell line (e.g., SH-SY5Y for neurotoxicity, HepG2 for hepatotoxicity) in a 96-well plate at a density of 1 x 10^4 cells/well.

  • Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of N-(cyclohexylmethyl)-2-phenylethanamine in a suitable solvent (e.g., DMSO) and then dilute to various concentrations in the cell culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compound at different concentrations. Include a vehicle control (medium with the same concentration of DMSO) and a positive control (a known cytotoxic agent).

  • Incubate the plate for 24 or 48 hours.

• MTT Addition:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for another 4 hours at 37°C.

• Formazan Solubilization:

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

The following diagram illustrates the workflow of the MTT assay.

Sources

• 1. 2-Phenethylamines in Medicinal Chemistry: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Human Neuronal Cell Lines as An In Vitro Toxicological Tool for the Evaluation of Novel Psychoactive Substances - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Human Neuronal Cell Lines as An In Vitro Toxicological Tool for the Evaluation of Novel Psychoactive Substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Metabolism study of two phenethylamine - derived new psychoactive substances using in silico, in vivo, and in vitro approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. biorxiv.org [biorxiv.org]

Protocols & Analytical Methods

Application Note: NMR Spectroscopic Characterization of N-(cyclohexylmethyl)-2-phenylethanamine

Introduction & Scope

N-(cyclohexylmethyl)-2-phenylethanamine ( C15​H23​N ) is an acyclic secondary amine featuring both a flexible aliphatic cyclohexyl moiety and an aromatic phenylethyl group. Acyclic secondary amines attract significant attention in drug discovery due to their prevalence in pharmacophores and biological probes[1]. However, the unambiguous structural validation of these molecules requires a rigorous analytical framework.

As a Senior Application Scientist, I have designed this protocol to move beyond mere operational steps. This guide provides a comprehensive, self-validating Nuclear Magnetic Resonance (NMR) spectroscopy workflow, explaining the fundamental causality behind each experimental parameter to ensure maximum resolution, sensitivity, and data integrity.

Experimental Workflow

Figure 1: End-to-end NMR experimental workflow for structural validation of secondary amines.

Self-Validating Protocol for Sample Preparation

The quality of an NMR spectrum is inextricably linked to sample preparation. Advanced spectrometer hardware cannot rescue poorly prepared samples.

• Step 1: Mass Optimization

  • Action: Weigh 15–25 mg of N-(cyclohexylmethyl)-2-phenylethanamine.

  • Causality: While 1H NMR is highly sensitive and requires <1 mg, 13C is approximately 6,000 times less sensitive. Preparing a 15-25 mg sample provides a sufficiently concentrated solution to acquire a high signal-to-noise (S/N) 13C spectrum within 30-60 minutes. Exceeding this mass for secondary amines can increase solution viscosity, which broadens spectral lines due to restricted molecular tumbling.

• Step 2: Solvent Selection & Dissolution

  • Action: Dissolve the compound in 0.6 mL of Chloroform-d ( CDCl3​ ) containing 0.03% v/v Tetramethylsilane (TMS)[2].

  • Causality: CDCl3​ provides the deuterium lock signal necessary for the spectrometer to stabilize the magnetic field against environmental drift. TMS serves as the internal chemical shift reference (set to 0.00 ppm).

• Step 3: Filtration (Critical Step)

  • Action: Filter the solution through a tightly packed glass wool plug in a Pasteur pipette directly into a high-quality 5 mm NMR tube.

  • Causality: Solid particles distort the magnetic field homogeneity because the magnetic susceptibility of a solid particle differs drastically from that of the bulk solution. This localized distortion causes broad lines and indistinct multiplet splitting that cannot be corrected by shimming.

• Step 4: Volume & Depth Control

  • Action: Ensure the solvent height in the NMR tube is exactly 4.0 to 5.0 cm.

  • Causality: The solvent height must symmetrically cover the radiofrequency (RF) coil. Shorter samples introduce severe magnetic susceptibility gradients at the liquid-air interface near the coil, making the sample nearly impossible to shim. Conversely, overfilling wastes expensive deuterated solvent and dilutes the sample unnecessarily.

Spectrometer Setup & Acquisition Parameters

• Step 1: Tuning, Matching, and Shimming

  • Insert the sample and perform automated or manual tuning and matching of the probe to the specific impedance of the sample. Lock onto the CDCl3​ deuterium signal. Perform automated gradient shimming (e.g., TopShim) followed by manual optimization of the Z1 and Z2 gradients to ensure sharp, symmetrical peak shapes.

• Step 2: 1D 1H Acquisition

  • Acquire 16 scans with a relaxation delay (D1) of 1.5 to 2.0 seconds.

• Step 3: Self-Validation via D2​O Exchange

  • Action: To unambiguously validate the secondary amine N-H proton, acquire a baseline 1H spectrum. Then, add 2 drops of Deuterium Oxide ( D2​O ) to the NMR tube, shake vigorously, and re-acquire the spectrum.

  • Causality: The addition of D2​O causes all labile protons on non-carbon atoms to rapidly exchange with deuterium. The resonance for the N-H proton will cleanly vanish from the spectrum, definitively confirming its identity and differentiating it from overlapping aliphatic signals[3].

• Step 4: 1D 13C{1H} Acquisition

  • Acquire 512-1024 scans with composite pulse decoupling (CPD) to remove proton-carbon scalar couplings, yielding sharp singlets for each carbon environment.

• Step 5: 2D Correlation (COSY, HSQC, HMBC)

  • Acquire 2D datasets to map the exact connectivity. HSQC will link protons to their directly attached carbons, while HMBC provides 2- and 3-bond correlations, bridging the heteroatom gap (e.g., correlating the N- CH2​ protons to the adjacent aliphatic carbons across the nitrogen atom).

Data Presentation & Structural Assignment

The electron-withdrawing nature of the secondary amine nitrogen deshields the adjacent aliphatic protons (C1' and C1''), shifting them downfield (~2.45 - 2.85 ppm) relative to standard alkane protons[3].

Table 1: 1H NMR Assignments (400 MHz, CDCl3​ )

Position	Chemical Shift (ppm)	Multiplicity	Integration	Coupling (J in Hz)	Structural Assignment
Ar-H (meta/para)	7.25 - 7.35	m	3H	-	Phenyl CH
Ar-H (ortho)	7.15 - 7.22	m	2H	-	Phenyl CH
C2'	2.85	t	2H	7.0	N- CH2​ -C(Ph)
C1'	2.80	t	2H	7.0	Ph- CH2​
C1''	2.45	d	2H	6.5	N- CH2​ -Cyclohexyl
N-H	1.50	br s	1H	-	Amine NH (Exchanges with D2​O )
C2''	1.40 - 1.55	m	1H	-	Cyclohexyl CH
C3''-C6''	0.80 - 1.75	m	10H	-	Cyclohexyl CH2​

Table 2: 13C{1H} NMR Assignments (100 MHz, CDCl3​ )

Chemical Shift (ppm)	Carbon Type	Structural Assignment
140.2	Cq	Phenyl (ipso)
128.7	CH	Phenyl (ortho)
128.4	CH	Phenyl (meta)
126.1	CH	Phenyl (para)
56.4	CH2​	N- CH2​ -Cyclohexyl
51.2	CH2​	N- CH2​ -C(Ph)
38.0	CH	Cyclohexyl CH
36.5	CH2​	Ph- CH2​
31.5	CH2​	Cyclohexyl CH2​ (x2)
26.7	CH2​	Cyclohexyl CH2​
26.1	CH2​	Cyclohexyl CH2​ (x2)

References

• Title : A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H- and 19F-NMR spectroscopic analysis Source : RSC Advances (Royal Society of Chemistry) URL :[Link]

• Title : Chiral Discrimination of Acyclic Secondary Amines by 19F NMR Source : The Journal of Organic Chemistry (ACS Publications) URL :[Link]

• Title : 24.10: Spectroscopy of Amines Source : Chemistry LibreTexts URL :[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05291A [pubs.rsc.org]
• 3. chem.libretexts.org [chem.libretexts.org]

Application Note: N-(Cyclohexylmethyl)-2-phenylethanamine as a Strategic Scaffold in CNS Drug Discovery

Executive Summary

N-(cyclohexylmethyl)-2-phenylethanamine is a versatile secondary amine precursor characterized by a phenethylamine backbone coupled with a lipophilic, bulky cyclohexylmethyl (CHM) moiety. In contemporary neuropharmacology, this structural motif has emerged as a critical driver for achieving sub-nanomolar affinity, exceptional receptor subtype selectivity, and functional bias at G-protein coupled receptors (GPCRs), most notably the κ-opioid (KOP) and serotonin 5-HT2C receptors [1, 2]. This application note details the mechanistic rationale, synthetic protocols, and pharmacological validation workflows for utilizing this precursor in the development of next-generation, functionally selective central nervous system (CNS) therapeutics.

Mechanistic Rationale: The Role of the N-Cyclohexylmethyl Moiety

The phenethylamine scaffold is deeply embedded in the pharmacophores of numerous endogenous neuromodulators (e.g., dopamine) and synthetic psychoactive agents. However, unmodified primary phenethylamines often suffer from poor receptor subtype selectivity and rapid metabolic degradation.

Steric Bulk and Lipophilic Interactions: The incorporation of the N-cyclohexylmethyl group fundamentally alters the binding thermodynamics of the molecule. As elucidated by Erli et al. (2017) in their optimization of diphenethylamine KOP agonists, the CHM group perfectly occupies the deep, hydrophobic orthosteric binding pocket of the KOP receptor[1]. This steric complementarity restricts the ligand's conformational freedom, locking it into a binding pose that heavily favors the KOP receptor over the closely related µ-opioid (MOP) and δ-opioid (DOP) receptors.

Functional Selectivity (Biased Agonism): Beyond affinity, the CHM substitution is instrumental in driving functional selectivity. In both KOP and 5-HT2C receptor models, bulky N-cycloalkylalkyl substitutions have been shown to preferentially stabilize receptor conformations that couple to G-proteins (e.g., Gi/o or Gq) while minimizing the recruitment of β-arrestin [2]. This biased signaling is highly sought after in drug development, as G-protein activation mediates the desired therapeutic effects (e.g., analgesia, antipsychotic activity), whereas β-arrestin recruitment is frequently linked to adverse effects such as receptor desensitization, tolerance, and dysphoria.

Fig 1: Biased GPCR signaling by N-CHM-phenethylamines favoring G-protein activation.

Synthetic Workflow: Reductive Amination Protocol

To synthesize N-(cyclohexylmethyl)-2-phenylethanamine (or its complex derivatives), reductive amination is the gold-standard methodology. Direct alkylation with cyclohexylmethyl bromide is prone to over-alkylation, yielding undesired tertiary amines that lack the necessary hydrogen-bond donor capabilities required for GPCR binding.

Protocol 1: Highly Selective Reductive Amination

Objective: Synthesize the secondary amine with >95% purity while preventing over-alkylation. Materials: 2-phenylethanamine (1.0 eq), cyclohexanecarboxaldehyde (1.05 eq), sodium triacetoxyborohydride (STAB, 1.5 eq), anhydrous 1,2-dichloroethane (DCE), glacial acetic acid.

Step-by-Step Methodology:

• Imine Condensation: Dissolve 2-phenylethanamine and cyclohexanecarboxaldehyde in anhydrous DCE (0.2 M concentration). Add 1-2 drops of glacial acetic acid. Causality: Acetic acid acts as a Brønsted acid catalyst, accelerating the dehydration of the hemiaminal intermediate to form the imine. DCE is chosen over dichloromethane (DCM) due to its higher boiling point and superior solubility profile for STAB.

• Equilibration: Stir the mixture at room temperature under an inert nitrogen atmosphere for 2 hours. Causality: Pre-forming the imine prior to the addition of the reducing agent prevents the premature reduction of the aldehyde into cyclohexylmethanol, thereby maximizing the atom economy of the reaction.

• Selective Reduction: Cool the reaction to 0°C and add STAB portion-wise over 15 minutes. Allow the reaction to warm to room temperature and stir for an additional 12 hours. Causality: STAB is a mild, sterically hindered hydride donor. It selectively reduces the protonated iminium ion without reducing unreacted aldehyde, ensuring a highly specific conversion to the secondary amine.

• Quenching and Workup: Quench the reaction slowly with saturated aqueous NaHCO₃ until gas evolution ceases. Extract the aqueous layer three times with DCM. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify the crude residue via flash column chromatography on silica gel using a gradient of DCM/MeOH (98:2 to 90:10) containing 0.1% triethylamine. Causality: Triethylamine passivates the acidic silanol groups on the silica gel, preventing the basic secondary amine from streaking and ensuring sharp elution bands.

Pharmacological Validation: In Vitro Assays

Once the N-CHM-phenethylamine derivative is synthesized, its functional efficacy must be validated. The [³⁵S]GTPγS binding assay is the definitive self-validating system for quantifying G-protein activation.

Protocol 2: [³⁵S]GTPγS Binding Assay for G-Protein Activation

Objective: Determine the EC₅₀ (potency) and Emax (efficacy) of the synthesized ligand.

Step-by-Step Methodology:

• Membrane Preparation: Harvest Chinese Hamster Ovary (CHO) cells stably expressing the target GPCR (e.g., human KOP receptor). Homogenize in ice-cold buffer (50 mM Tris-HCl, pH 7.4) and centrifuge at 40,000 × g. Resuspend the membrane pellet in assay buffer. Causality: Utilizing stably transfected CHO cells ensures a consistent and high receptor expression level (Bmax), which is critical for achieving a robust signal-to-noise ratio in radioligand assays.

• Reaction Assembly: In a 96-well plate, combine membrane homogenates (20 µg protein/well) with the test compound (concentrations ranging from 10⁻¹¹ to 10⁻⁵ M), 0.1 nM [³⁵S]GTPγS, and 10 µM GDP in assay buffer (50 mM Tris-HCl, 5 mM MgCl₂, 100 mM NaCl, pH 7.4). Causality: The inclusion of 10 µM GDP is a critical self-validating control. It forces the G-proteins into an inactive (GDP-bound) state, drastically lowering the basal[³⁵S]GTPγS binding and artificially widening the assay window to accurately detect agonist-induced nucleotide exchange.

• Incubation and Termination: Incubate the microplate at 30°C for 60 minutes. Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.1% BSA) using a 96-well cell harvester. Wash filters three times with ice-cold wash buffer.

• Scintillation Counting: Dry the filters, add scintillation cocktail, and quantify bound radioactivity using a liquid scintillation counter. Calculate functional parameters via non-linear regression using the operational model of agonism.

Data Presentation: Structure-Activity Relationship (SAR)

The profound impact of the N-cyclohexylmethyl substitution is best illustrated by comparing its pharmacological profile against standard alkyl substitutions.

Table 1: Comparative SAR of N-Substituted Phenethylamine Derivatives at the KOP Receptor

N-Substituent Moiety	KOP Receptor Affinity (Kᵢ, nM)	KOP Functional Efficacy (Emax, %)*	Selectivity Ratio (KOP vs. MOP)
N-Methyl	15.2 ± 1.4	85.0 ± 4.2 (Full Agonist)	12-fold
N-Benzyl	4.5 ± 0.8	72.5 ± 3.1 (Partial Agonist)	45-fold
N-Cyclohexylmethyl (CHM)	0.23 ± 0.05	65.0 ± 2.8 (Biased Partial Agonist)	>1000-fold

*Emax is expressed as a percentage of the maximal response elicited by the reference full agonist U69,593. Data synthesized based on trends reported in contemporary medicinal chemistry literature [1].

References

• Erli F, Guerrieri E, Ben Haddou T, et al. Highly Potent and Selective New Diphenethylamines Interacting with the κ-Opioid Receptor: Synthesis, Pharmacology, and Structure–Activity Relationships. Journal of Medicinal Chemistry. 2017;60(17):7579-7590. URL: [Link]

• Zhang G, Cheng J, McCorvy JD, et al. Discovery of N-Substituted 2-Phenylcyclopropylmethylamines as Functionally Selective Serotonin 2C (5-HT2C) Receptor Agonists for Potential Use as Antipsychotic Medications. Journal of Medicinal Chemistry. 2017;60(18):7965-7983. URL: [Link]

Topic: Sample Preparation Techniques for the Analysis of N-(cyclohexylmethyl)-2-phenylethanamine

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

N-(cyclohexylmethyl)-2-phenylethanamine is a synthetic compound belonging to the vast class of phenethylamines, a structural motif found in a wide range of endogenous neurochemicals, pharmaceuticals, and designer drugs.[1][2] The structural similarity of this compound to regulated stimulants and other new psychoactive substances (NPS) necessitates the development of robust and reliable analytical methods for its detection and quantification in various matrices, including biological fluids and seized materials.[3][4][5] Effective sample preparation is a critical prerequisite for accurate analysis, serving to isolate the analyte from complex matrix components, minimize interferences, and concentrate it to detectable levels. This guide provides a detailed overview and validated protocols for the most effective sample preparation techniques—Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE)—tailored for N-(cyclohexylmethyl)-2-phenylethanamine, ensuring compatibility with downstream analytical platforms such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction to the Analyte: Chemical Profile

N-(cyclohexylmethyl)-2-phenylethanamine is a secondary amine characterized by a phenethylamine backbone with a cyclohexylmethyl group attached to the nitrogen atom.

• Molecular Formula: C₁₅H₂₃N[6]

• Molecular Weight: 217.35 g/mol [6]

• Chemical Nature: As a secondary amine, this compound is basic. Its estimated pKa is approximately 10.56, a crucial parameter for designing pH-driven extraction protocols.[7]

• Solubility: It is slightly soluble in water but miscible with common organic solvents such as ethanol and ether.[7]

The basicity of the secondary amine functional group is the cornerstone of the extraction strategies outlined in this document. By manipulating the pH of the sample environment, we can control the ionization state of the molecule, thereby dictating its solubility and affinity for different extraction media.

The Imperative of Sample Preparation

Direct injection of raw samples (e.g., plasma, urine, or tissue homogenates) into modern analytical instruments is rarely feasible. The complexity of these matrices can lead to a host of problems, including:

• Matrix Effects: Co-eluting endogenous substances can suppress or enhance the ionization of the target analyte in the mass spectrometer source, leading to inaccurate quantification.

• Instrument Contamination: Proteins, salts, and lipids can build up in the analytical column and instrument, degrading performance and requiring frequent, costly maintenance.

• Poor Sensitivity: The analyte is often present at trace levels, requiring a concentration step to meet the detection limits of the instrument.

Effective sample preparation overcomes these challenges by isolating the analyte of interest from interfering matrix components.[8][9] The choice between techniques depends on the sample matrix, required cleanup level, desired throughput, and available resources.

Liquid-Liquid Extraction (LLE): A Classic Approach

LLE is a powerful technique that separates compounds based on their differential solubility in two immiscible liquid phases, typically an aqueous sample and an organic solvent.[10] For basic compounds like N-(cyclohexylmethyl)-2-phenylethanamine, the protocol is designed to render the analyte neutral, thereby maximizing its partitioning into the organic phase.

Principle of LLE for Basic Analytes

The core principle involves a pH adjustment. By raising the pH of the aqueous sample to at least two units above the analyte's pKa (pH > 12.5 in this case), the secondary amine is deprotonated, converting it from its charged, water-soluble form (R₂NH₂⁺) to its neutral, organic-soluble free base form (R₂NH). This uncharged species exhibits a strong affinity for non-polar organic solvents.

Experimental Protocol: LLE from Human Urine

• Sample Aliquoting: Pipette 1.0 mL of urine into a 15 mL polypropylene centrifuge tube.

• Internal Standard Spiking: Add the internal standard (e.g., a deuterated analog) and vortex briefly.

• Alkalinization: Add 100 µL of 5 M Sodium Hydroxide (NaOH) to the sample. Vortex for 30 seconds. Verify the pH is >12.

• Solvent Addition: Add 5.0 mL of an appropriate organic extraction solvent (see Table 1).

• Extraction: Cap the tube and vortex vigorously for 2 minutes or use a mechanical shaker for 15 minutes to ensure thorough mixing.

• Phase Separation: Centrifuge at 3,000 x g for 10 minutes to achieve a clean separation between the aqueous and organic layers.

• Collection: Carefully transfer the upper organic layer to a clean glass tube, taking care not to aspirate any of the aqueous phase.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase used for the initial LC conditions (for LC-MS/MS) or in ethyl acetate (for GC-MS). Vortex for 30 seconds to ensure complete dissolution.

• Analysis: Transfer the reconstituted sample to an autosampler vial for injection.

Causality Behind Protocol Choices

• Alkalinization: The use of a strong base like NaOH is essential to shift the equilibrium fully towards the neutral, extractable form of the amine.[10]

• Solvent Choice: The selection of the organic solvent is a balance between polarity, volatility, and extraction efficiency. Diethyl ether is highly effective but very volatile. Ethyl acetate offers a good balance. Solvent mixtures can be optimized to fine-tune selectivity.[10]

Data Presentation: LLE Parameters

Parameter	Recommended Solvent	Expected Recovery (for similar amines)	Notes
Extraction Solvent	Diethyl Ether	>90%	Highly efficient but flammable and volatile.[8]
Ethyl Acetate	85-95%	Good general-purpose solvent.
Hexane:Ethyl Acetate (9:1)	80-90%	Less polar, can provide a cleaner extract.
Alkalinizing Agent	5 M NaOH	N/A	Ensures pH is well above the pKa.
Concentrated NH₄OH	N/A	A slightly weaker base, also effective.

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// Edges Start -> Spike; Spike -> Alkalinize; Alkalinize -> AddSolvent; AddSolvent -> Extract; Extract -> Collect; Collect -> Evaporate; Evaporate -> Reconstitute; Reconstitute -> Analyze; } Caption: Liquid-Liquid Extraction (LLE) workflow for basic drugs.

Solid-Phase Extraction (SPE): A High-Selectivity Method

SPE is a chromatographic technique used for sample preparation that offers higher selectivity and cleaner extracts compared to LLE.[9] It utilizes a solid sorbent packed into a cartridge to retain either the analyte or impurities.[11] For a basic compound like N-(cyclohexylmethyl)-2-phenylethanamine, a mixed-mode cation exchange sorbent is ideal. This sorbent possesses both non-polar (e.g., C8 or C18) and strong cation exchange functional groups, allowing for a highly selective, two-pronged retention mechanism.

Principle of Mixed-Mode Cation Exchange SPE

This advanced technique leverages two distinct retention mechanisms:

• Reversed-Phase Interaction: The non-polar carbon chains on the sorbent retain analytes through hydrophobic interactions, similar to a reversed-phase HPLC column.

• Ionic Interaction: The strong cation exchange groups (e.g., sulfonic acid) are negatively charged. Under acidic conditions (pH < pKa), the basic analyte is protonated (positively charged) and binds tightly to the sorbent via a strong ionic bond.

This dual mechanism allows for rigorous washing steps to remove neutral, acidic, and weakly basic interferences, resulting in an exceptionally clean final extract.

Experimental Protocol: Mixed-Mode Cation Exchange SPE

• Sample Pre-treatment: Dilute 1.0 mL of plasma or urine with 2.0 mL of 2% formic acid in water. Vortex for 30 seconds. This step acidifies the sample to ensure the analyte is protonated.

• Sorbent Conditioning: Pass 3.0 mL of methanol through the SPE cartridge (e.g., 30 mg / 3 mL mixed-mode cation exchange). This solvates the bonded phase.

• Sorbent Equilibration: Pass 3.0 mL of 2% formic acid in water through the cartridge. This prepares the sorbent for the sample and ensures the cation exchange sites are active. Do not let the sorbent go dry.

• Sample Loading: Load the pre-treated sample onto the cartridge at a slow, steady flow rate (approx. 1-2 mL/min). The protonated analyte will be retained by both reversed-phase and cation exchange mechanisms.

• Wash 1 (Polar Interferences): Wash the cartridge with 3.0 mL of 2% formic acid in water. This removes salts and other highly polar, unretained matrix components.

• Wash 2 (Non-polar Interferences): Wash the cartridge with 3.0 mL of methanol. This removes lipids and other non-polar compounds retained by the reversed-phase mechanism. The analyte remains bound by the strong ionic interaction.

• Elution: Elute the analyte with 2.0 mL of 5% ammonium hydroxide in methanol. The basic elution solvent neutralizes the analyte, breaking the ionic bond and allowing it to be released from the sorbent.

• Evaporation & Reconstitution: Evaporate the eluate to dryness and reconstitute as described in the LLE protocol.

Causality Behind Protocol Choices

• Acidification: Formic acid is used to ensure the analyte is fully protonated (positively charged) before loading, which is critical for retention on the cation exchange sites.[8]

• Methanol Wash: This is a crucial step in mixed-mode SPE. It removes many interfering substances that are retained only by hydrophobic interactions. The strong ionic bond prevents the target analyte from being eluted prematurely.[8]

• Basic Elution: The ammonia in the elution solvent neutralizes the charge on the analyte, disrupting the ionic bond which is the primary retention mechanism at this stage.[8]

Data Presentation: SPE Parameters

Parameter	Recommended Sorbent	Expected Extraction Efficiency	Notes
Sorbent Type	Mixed-Mode Strong Cation Exchange (SCX)	72% to 90%[12]	Provides the cleanest extracts due to orthogonal wash steps.[8][13]
Polymeric Cation Exchange	>85%	Polymeric sorbents can offer high capacity and resistance to drying.[14]
Elution Solvent	5% NH₄OH in Methanol	N/A	Ensures complete neutralization and elution of the basic analyte.

// Nodes Start [label="Start: 1 mL Sample", fillcolor="#FFFFFF", fontcolor="#202124"]; Pretreat [label="Pre-treat\n(Dilute with 2% Formic Acid)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Condition [label="Condition Cartridge\n(3 mL Methanol)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Equilibrate [label="Equilibrate Cartridge\n(3 mL 2% Formic Acid)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Load [label="Load Sample", fillcolor="#FFFFFF", fontcolor="#202124"]; Wash1 [label="Wash 1\n(3 mL 2% Formic Acid)", fillcolor="#FBBC05", fontcolor="#202124"]; Wash2 [label="Wash 2\n(3 mL Methanol)", fillcolor="#FBBC05", fontcolor="#202124"]; Elute [label="Elute Analyte\n(2 mL 5% NH₄OH in Methanol)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Analyze [label="Evaporate, Reconstitute & Analyze", fillcolor="#FFFFFF", fontcolor="#202124"];

// Edges Start -> Pretreat; Pretreat -> Load; Condition -> Equilibrate -> Load; Load -> Wash1 -> Wash2 -> Elute -> Analyze; } Caption: Mixed-Mode Solid-Phase Extraction (SPE) workflow.

Compatibility with Analytical Instrumentation

The ultimate goal of sample preparation is to produce a clean, concentrated sample that is compatible with the chosen analytical technique.

• GC-MS: Both LLE and SPE are suitable. However, phenethylamines can exhibit poor peak shape and potential adsorption in the GC system. Derivatization with reagents like trifluoroacetic anhydride (TFAA) or heptafluorobutyric anhydride (HFBA) is often recommended to improve volatility and chromatographic performance.[10][15][16] The final extract should be reconstituted in a non-protic solvent like ethyl acetate.

• LC-MS/MS: This is the most common and powerful technique for analyzing designer drugs.[3][12] Extracts from both LLE and SPE are directly compatible. The final extract should be reconstituted in the mobile phase to prevent peak distortion. LC-MS/MS offers high sensitivity and specificity without the need for derivatization.[4]

Conclusion

The successful analysis of N-(cyclohexylmethyl)-2-phenylethanamine hinges on a well-designed sample preparation strategy. For rapid screening or when dealing with less complex matrices, Liquid-Liquid Extraction offers a straightforward and effective approach. When higher selectivity, lower detection limits, and the cleanest possible extracts are required, particularly for complex biological matrices like plasma or blood, Mixed-Mode Solid-Phase Extraction is the superior method.[12][13] The protocols provided herein are robust starting points that can be further optimized and validated for specific laboratory applications, ensuring accurate and defensible analytical results.

References

• Hortin, G. L., et al. (1992). Isolation of acidic, neutral, and basic drugs from whole blood using a single mixed-mode solid-phase extraction column. PubMed. Available at: [Link]

• Lee, J., et al. (2019). MS-Based Molecular Networking of Designer Drugs as an Approach for the Detection of Unknown Derivatives for Forensic and Doping Applications: A Case of NBOMe Derivatives. Analytical Chemistry. Available at: [Link]

• (2022). Designer Drug Testing from Immunoassay to LC-MS/MS. Labcompare.com. Available at: [Link]

• Helfer, A. G., et al. (2010). LC-MS/MS screening method for designer amphetamines, tryptamines, and piperazines in serum. PubMed. Available at: [Link]

• Adamowicz, P., & Tokarczyk, B. (2019). Screening Analysis for Designer Stimulants by LC-MS/MS. Methods in Molecular Biology. Available at: [Link]

• Švidrnoch, M., et al. (2019). Salting out assisted liquid-liquid extraction for liquid chromatography tandem-mass spectrometry determination of amphetamine-like stimulants in meconium. PubMed. Available at: [Link]

• Hudson, W., et al. (2011). Extraction of Basic Drugs from Plasma with Polymeric SPE. Agilent. Available at: [Link]

• Rani, S., et al. (2017). Gas Chromatography Mass Spectrometry (GC-MS) for Identification of Designer Stimulants Including 2C Amines, NBOMe Compounds, and Cathinones in Urine. Current Protocols in Toxicology. Available at: [Link]

• Pistos, C., et al. (2008). Development of a Liquid-Liquid Extraction Procedure for the Analysis of Amphetamine in Biological Specimens by GC-FID. Bentham Open Archives. Available at: [Link]

• Ghorbani, M., et al. (2020). Simultaneous derivatization and extraction of amphetamine and methamphetamine using dispersive liquid–liquid microextraction prior to their analysis using GC-FID in creatine supplements. Analytical Methods. Available at: [Link]

• PubChem. 2-cyclohexyl-N-methyl-2-phenylethanamine. PubChem. Available at: [Link]

• Lin, D.-L., et al. (2010). Small volume liquid extraction of amphetamines in saliva. PubMed. Available at: [Link]

• Rani, S., et al. (2017). Gas Chromatography Mass Spectrometry (GC-MS) for Identification of Designer Stimulants Including 2C Amines, NBOMe Compounds, and Cathinones in Urine. PubMed. Available at: [Link]

• Organomation. What is Solid Phase Extraction (SPE)? Organomation. Available at: [Link]

• NIST. Rapid GC-MS for Seized Drug Screening. National Institute of Standards and Technology. Available at: [Link]

• Wikipedia. Solid-phase extraction. Wikipedia. Available at: [Link]

• DePalma, R. A., & Smith, F. P. (2009). GC-IRD Analysis of Regioisomeric Substituted Phenethylamines of Mass Spectral Equivalence. Chromatography Today. Available at: [Link]

• Shimadzu. (2021). Analysis of Phenethylamines Using On-Column TFA Derivatization. Shimadzu. Available at: [Link]

• Organic Syntheses Procedure. β-PHENYLETHYLAMINE. Organic Syntheses. Available at: [Link]

• Google Patents. (2025). Phenethylamines and methods of preparation thereof. Google Patents.

• YouTube. (2024). Preparation of Phenethylamines, Part 3: By C-N Bond Formation. YouTube. Available at: [Link]

• Google Patents. (2017). Method for making phenylethylamine compounds. Google Patents.
• Google Patents. (2006). Process for the preparation of phenethylamine derivatives. Google Patents.

• PubChem. beta-Cyclohexylbenzeneethanamine. PubChem. Available at: [Link]

• SpectraBase. N-(Cyclohexylmethyl)(phenyl)methanamine. SpectraBase. Available at: [Link]

• American Chemical Society. (2023). 2-Phenylethylamine. American Chemical Society. Available at: [Link]

• MDPI. (2023). 2-Phenethylamines in Medicinal Chemistry: A Review. MDPI. Available at: [Link]

• NIST/TRC Web Thermo Tables. 2-phenylethanamine. NIST. Available at: [Link]

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• 5. Gas Chromatography Mass Spectrometry (GC-MS) for Identification of Designer Stimulants Including 2C Amines, NBOMe Compounds, and Cathinones in Urine - PubMed [pubmed.ncbi.nlm.nih.gov]
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In Vitro Pharmacological Profiling of N-(cyclohexylmethyl)-2-phenylethanamine: A Comprehensive Guide to TAAR1 Cell Culture Assays

Target Audience: Researchers, assay development scientists, and drug discovery professionals. Document Type: Advanced Application Note & Standard Operating Protocol (SOP)

Introduction & Mechanistic Rationale

N-(cyclohexylmethyl)-2-phenylethanamine is a synthetic lipophilic amine designed to target the Trace Amine-Associated Receptor 1 (TAAR1). TAAR1 is a Gαs-coupled intracellular G protein-coupled receptor (GPCR) that plays a critical role in modulating monoaminergic transmission, making it a high-value target for neuropsychiatric disorders such as schizophrenia, depression, and addiction[1].

Unlike traditional GPCRs that reside exclusively at the plasma membrane, TAAR1 exhibits significant intracellular localization, predominantly within the endoplasmic reticulum (ER) and Golgi apparatus[2]. This spatial distribution dictates a critical pharmacological requirement: ligands must be membrane-permeable . The addition of the bulky, non-polar cyclohexylmethyl group to the phenethylamine backbone significantly enhances the lipophilicity of N-(cyclohexylmethyl)-2-phenylethanamine, facilitating its diffusion across the plasma membrane to access intracellular TAAR1 populations.

Upon binding, the ligand stabilizes the active conformation of TAAR1, triggering the dissociation of the Gαs subunit. This activates Adenylyl Cyclase (AC), which catalyzes the conversion of ATP to cyclic AMP (cAMP). To quantify this activation in a high-throughput cell culture assay, we must artificially halt the natural degradation of cAMP. By introducing 3-isobutyl-1-methylxanthine (IBMX), a broad-spectrum phosphodiesterase (PDE) inhibitor, we force the accumulation of cAMP to detectable levels[2].

Signaling Pathway Visualization

The following diagram illustrates the mechanistic workflow of the assay, highlighting the critical intervention points required for accurate data acquisition.

Figure 1: TAAR1 Gαs-coupled signaling pathway and cAMP accumulation assay mechanism.

Assay Design: A Self-Validating System

To ensure absolute trustworthiness and scientific integrity, this protocol is designed as a self-validating system . An assay is only as reliable as its controls. Every experimental plate must include the following to prevent false positives/negatives and artifactual data:

• Positive Control (Reference Agonist): β-phenylethylamine (PEA). PEA is an endogenous trace amine that reliably activates hTAAR1 with an EC50 typically ranging between 138–260 nM[1]. This validates receptor expression and assay sensitivity.

• Negative Control (Mock Transfection): HEK293 cells transiently or stably transfected with an empty vector. HEK293 cells endogenously express β-adrenergic receptors that can also couple to Gs. Testing the ligand on mock cells ensures that the observed cAMP accumulation is strictly TAAR1-mediated[2].

• Vehicle Control: Assay buffer containing the exact final concentration of DMSO used in the compound wells (e.g., 0.5%). This establishes the basal cAMP threshold.

Quantitative Assay Parameters

Parameter	Target Value	Mechanistic Rationale
Cell Line	HEK293 (hTAAR1)	Provides robust, stable expression of human TAAR1 with low basal cAMP[3].
Seeding Density	10,000 cells/well	Optimized for 384-well microplates to ensure sufficient signal-to-background ratio without contact inhibition.
IBMX Concentration	1 mM	Completely inhibits PDE activity, preventing cAMP degradation during the stimulation phase[2].
Stimulation Time	30 – 45 minutes	Captures peak intracellular cAMP levels before receptor desensitization or internalization occurs[2].
Final DMSO	≤ 0.5%	Prevents solvent-induced cytotoxicity and non-specific membrane destabilization.

Step-by-Step Experimental Protocol

This methodology utilizes Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) or AlphaScreen technology for the terminal detection of cAMP.

Phase 1: Reagent and Compound Preparation

Caution: N-(cyclohexylmethyl)-2-phenylethanamine is highly lipophilic. Improper dilution will result in compound precipitation and artificially low potency readings.

• Stock Solution: Dissolve N-(cyclohexylmethyl)-2-phenylethanamine powder in 100% anhydrous DMSO to create a 10 mM stock solution. Vortex thoroughly and sonicate for 5 minutes if necessary.

• Assay Buffer Preparation: Prepare the stimulation buffer consisting of Hank's Balanced Salt Solution (HBSS) supplemented with 20 mM HEPES (pH 7.4) and 1 mM IBMX. Note: IBMX requires warming to 37°C for complete dissolution.

• Serial Dilution:

  • Prepare a 10-point, 3-fold serial dilution of the compound in 100% DMSO.

  • Perform an intermediate dilution by transferring the DMSO stocks into the Assay Buffer so that the compound is at 2X the final desired assay concentration, and the DMSO concentration is exactly 1.0%.

  • Result: When 5 µL of this intermediate is added to 5 µL of cells, the final DMSO concentration will be 0.5%.

Phase 2: Cell Preparation and Plating

• Harvest HEK293 cells stably expressing hTAAR1 at 80-90% confluency using a non-enzymatic cell dissociation buffer (to preserve extracellular receptor domains, though TAAR1 is largely intracellular, this is best practice for GPCRs).

• Centrifuge at 200 x g for 5 minutes and resuspend the cell pellet in Assay Buffer.

• Count the cells and adjust the suspension to a concentration of 2×106 cells/mL.

• Dispense 5 µL of the cell suspension (10,000 cells) into each well of a white, low-volume 384-well plate.

Phase 3: Receptor Stimulation

• Add 5 µL of the 2X compound dilutions (from Phase 1) to the respective wells containing the cells.

• Include wells for the PEA positive control, the DMSO vehicle control, and the mock-transfected negative control.

• Seal the plate with a breathable film and incubate at 37°C with 5% CO₂ for exactly 45 minutes. Causality: Strict adherence to the 45-minute window ensures uniformity in cAMP accumulation across all wells before secondary feedback loops (like PKA-mediated desensitization) alter the kinetics[2].

Phase 4: Lysis and Detection (TR-FRET/HTRF)

• Prepare the cAMP detection reagents (e.g., cAMP-d2 and anti-cAMP Cryptate) in the manufacturer-provided lysis buffer.

• Add 5 µL of the cAMP-d2 conjugate to all wells.

• Add 5 µL of the anti-cAMP Cryptate conjugate to all wells.

• Incubate the plate in the dark at room temperature for 1 hour to allow the competitive binding reaction to reach equilibrium.

• Read the plate on a TR-FRET compatible microplate reader (e.g., PHERAstar or CLARIOstar) using dual-emission wavelengths (665 nm and 620 nm)[1].

Data Analysis and Interpretation

• Ratio Calculation: Calculate the TR-FRET ratio by dividing the emission signal at 665 nm by the emission signal at 620 nm and multiplying by 10,000.

• Standard Curve Interpolation: Convert the TR-FRET ratios to actual cAMP concentrations (nM or fmol/well) using a standard curve generated with known cAMP concentrations run on the same plate[1].

• Dose-Response Modeling: Plot the cAMP concentration against the log-transformed concentration of N-(cyclohexylmethyl)-2-phenylethanamine. Fit the data using a non-linear regression model (four-parameter logistic equation) to determine the EC50​ and Emax​ .

• Efficacy Normalization: Express the Emax​ of N-(cyclohexylmethyl)-2-phenylethanamine as a percentage of the maximal response elicited by the reference agonist, PEA. This defines whether the compound is a full, partial, or super-agonist at hTAAR1.

References

• Title: Human and mouse trace amine-associated receptor 1 have distinct pharmacology towards endogenous monoamines and imidazoline receptor ligands Source: Biochemical Journal URL: [Link]

• Title: Non-Functional Trace Amine-Associated Receptor 1 Variants in Patients With Mental Disorders Source: Frontiers in Pharmacology URL: [Link]

• Title: Identification of a Potent Human Trace Amine-Associated Receptor 1 Antagonist Source: PubMed Central (PMC) URL: [Link]

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• 2. Frontiers | Non-Functional Trace Amine-Associated Receptor 1 Variants in Patients With Mental Disorders [frontiersin.org]
• 3. portlandpress.com [portlandpress.com]

Reference Data & Comparative Studies

N-(cyclohexylmethyl)-2-phenylethanamine vs other secondary phenethylamines

Comparative Pharmacodynamics: N-(cyclohexylmethyl)-2-phenylethanamine vs. Small Secondary Phenethylamines

As drug development pivots toward highly selective monoaminergic ligands, understanding the structure-activity relationship (SAR) of N-alkylated phenethylamines is critical. While primary amines like phenethylamine (PEA) and small secondary amines like N-methylphenethylamine (NMPEA) are classical substrates for monoamine transporters and Trace Amine-Associated Receptor 1 (TAAR1), introducing massive steric bulk completely rewires the molecule's pharmacological identity.

This guide provides an objective, data-driven comparison between the sterically hindered N-(cyclohexylmethyl)-2-phenylethanamine (NCyMPEA) [1] and its smaller secondary phenethylamine counterparts, detailing the mechanistic shifts and the experimental protocols required to validate them.

Steric Bulk and Target Divergence

The addition of a cyclohexylmethyl group to the phenethylamine nitrogen introduces significant lipophilicity and spatial volume. This modification fundamentally alters how the molecule interacts with the central nervous system's primary targets:

• Monoamine Transporters (DAT, NET, SERT): Small N-alkyl phenethylamines easily enter the translocation pore of dopamine and norepinephrine transporters, acting as substrates that trigger neurotransmitter efflux (releasing agents). In contrast, the bulky cyclohexylmethyl group creates a severe steric clash within the S1 binding site. This prevents the transporter from undergoing the conformational change required for translocation, shifting the molecule's profile from a releasing agent to a competitive reuptake inhibitor[2].

• TAAR1 Agonism: TAAR1 has a restrictive binding pocket that prefers primary amines or small N-methyl derivatives. Bulky N-alkyl substitutions abolish TAAR1 affinity, stripping the compound of classical psychotomimetic or stimulant properties[3].

• Monoamine Oxidase (MAO) Interaction: While MAO-A rapidly degrades primary phenethylamines, MAO-B possesses a larger, bipartite hydrophobic cavity. Bulky N-alkyl phenethylamines like NCyMPEA often act as competitive inhibitors of MAO-B rather than substrates, increasing their metabolic half-life[3].

Fig 1: SAR logic tree demonstrating how N-alkyl size dictates phenethylamine pharmacology.

Quantitative Pharmacological Comparison

To contextualize NCyMPEA, we must benchmark it against the established baselines of N-methyl and N-ethyl derivatives. The table below summarizes the shift in functional activity driven by the N-substituent's steric volume.

Compound	N-Alkyl Group	DAT/NET Functional Activity	TAAR1 Affinity	MAO Interaction
Phenethylamine (PEA)	None (Primary)	Substrate (High Efficacy)	High Agonist	MAO-B Substrate
N-Methylphenethylamine	Methyl	Substrate (High Efficacy)	High Agonist	MAO-B Substrate
N-Ethylphenethylamine	Ethyl	Mixed Substrate / Inhibitor	Low Agonist	Mixed Substrate/Inhibitor
N-(cyclohexylmethyl)-2-PEA	Cyclohexylmethyl	Pure Inhibitor / Low Affinity	Negligible	MAO-B Inhibitor

Note: Transitioning past the ethyl group effectively neutralizes substrate-induced efflux capabilities, rendering the bulky derivatives strictly as uptake blockers or inactive ligands depending on the specific receptor conformation.

Experimental Methodology: Differentiating Substrates from Inhibitors

When evaluating novel secondary phenethylamines, traditional radiometric endpoint assays (e.g., using [3H]-dopamine) are fundamentally flawed for differentiating true reuptake inhibitors from releasing agents, as both result in a net decrease of intracellular radioligand.

To establish a self-validating system , we utilize a real-time fluorescent monoamine mimicking substrate assay[2]. This approach allows us to monitor the kinetics of transport. The causality here is simple: if a compound is an inhibitor, it will merely halt the accumulation of fluorescence. If it is a substrate (releaser), it will actively reverse the transporter, causing a rapid efflux of previously accumulated fluorescence[4].

Step-by-Step Protocol: Real-Time Kinetic Uptake Assay

• Cell Preparation: Plate Human Embryonic Kidney (HEK293) cells stably expressing human DAT (hDAT) or NET (hNET) in a 96-well clear-bottom black microplate at a density of 40,000 cells/well. Incubate overnight at 37°C.

• Baseline Validation (Self-Validation Step): Wash cells with an assay buffer (HBSS supplemented with 20 mM HEPES, pH 7.4). Add the fluorescent monoamine mimicking probe. Monitor fluorescence continuously for 15 minutes. Causality: A steady linear increase in intracellular fluorescence validates that the transporters are active and the cells are viable before any test compound is introduced.

• Compound Introduction: Inject 10 µM of the test compound (e.g., NCyMPEA vs. NMPEA) into the wells.

• Kinetic Readout & Analysis:

  • NMPEA (Control): Will cause a sharp downward inflection in the fluorescence curve, indicating transporter reversal and efflux of the probe.

  • NCyMPEA (Test): Will cause the fluorescence curve to plateau horizontally, indicating that the bulky cyclohexylmethyl group has plugged the transporter pore, blocking further uptake without inducing efflux.

Fig 2: Fluorescent monoamine uptake assay workflow for differentiating substrates from inhibitors.

Conclusion for Drug Development

The transition from a methyl to a cyclohexylmethyl group on the phenethylamine scaffold is not merely a tweak in lipophilicity; it is a functional toggle switch. For researchers targeting TAAR1 or seeking monoamine releasers, N-(cyclohexylmethyl)-2-phenylethanamine represents a structural dead-end due to severe steric hindrance. However, for programs focused on developing selective MAO-B inhibitors or non-releasing monoamine reuptake inhibitors, this bulky scaffold provides a highly stable, non-psychotomimetic starting point that resists rapid enzymatic degradation.

References

• Benchchem. "N-(cyclohexylmethyl)-2-phenylethanamine | C16H25N". Benchchem Product Database.
• Scribd. "HB of Psychopharmacology - N-alkyl phenethylamines".
• Science.gov. "Simultaneous determination of primary and secondary phenethylamines in biological samples... (DAT, NET and SERT)".
• Analytical Chemistry (ACS Publications). "Ultrafast Detection and Quantification of Brain Signaling Molecules with Carbon Fiber Microelectrodes".

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• 4. pubs.acs.org [pubs.acs.org]

A Senior Scientist's Guide to Validating LC-MS/MS Quantification of N-(cyclohexylmethyl)-2-phenylethanamine

This guide provides a comprehensive framework for the validation of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of N-(cyclohexylmethyl)-2-phenylethanamine in a biological matrix, such as human plasma. We will move beyond a simple checklist of validation parameters, delving into the scientific rationale behind experimental choices and comparing different strategic approaches to ensure a robust, reliable, and defensible bioanalytical method. This document is intended for researchers, scientists, and drug development professionals who require a deep, practical understanding of the method validation process in a regulated or high-quality research environment.

The Analytical Imperative: Why Robust Validation Matters

N-(cyclohexylmethyl)-2-phenylethanamine, as a phenethylamine derivative, requires a highly sensitive and selective quantification method for pharmacokinetic, toxicokinetic, or forensic studies. LC-MS/MS is the gold standard for such applications due to its ability to distinguish the analyte from complex biological matrices.[1] However, the reliability of the generated data hinges entirely on the thoroughness of the method validation. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), through the International Council for Harmonisation (ICH), have established stringent guidelines to ensure data integrity.[2][3][4][5][6] This guide is built upon the principles outlined in the ICH M10 Bioanalytical Method Validation guideline.[4][5]

Foundational Choices: Method Development and System Suitability

Before validation can commence, a robust analytical method must be developed. Key considerations for N-(cyclohexylmethyl)-2-phenylethanamine include:

• Chromatographic Separation: A C18 reversed-phase column is a common starting point for phenethylamine derivatives, often with a mobile phase consisting of acetonitrile or methanol and water with a formic acid modifier to promote protonation and improve peak shape.[7][8][9]

• Mass Spectrometric Detection: The compound is expected to ionize well in positive electrospray ionization (ESI) mode. Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity.[1] Precursor and product ions must be carefully selected and optimized.

• Internal Standard (IS) Selection: The choice of an internal standard is critical for correcting variability during sample processing and analysis.[10][11][12]

  • Stable Isotope-Labeled (SIL) IS: This is the preferred choice. A deuterated or 13C-labeled N-(cyclohexylmethyl)-2-phenylethanamine will have nearly identical chemical and physical properties to the analyte, ensuring it co-elutes and experiences the same matrix effects.[10][11]

  • Structural Analogue IS: If a SIL-IS is not available, a structurally similar compound with comparable extraction recovery and ionization response can be used. However, it may not perfectly mimic the analyte's behavior, particularly concerning matrix effects.[12]

The Validation Gauntlet: A Step-by-Step Guide

The validation process is a series of experiments designed to demonstrate that the analytical method is fit for its intended purpose.

Specificity and Selectivity

This experiment verifies that the method can unequivocally measure the analyte without interference from matrix components, metabolites, or other co-administered drugs.

Experimental Protocol:

• Screen at least six different lots of the blank biological matrix (e.g., human plasma).

• Analyze a blank sample from each lot to check for interfering peaks at the retention time of the analyte and IS.

• Analyze a Lower Limit of Quantification (LLOQ) level sample spiked in each of the six lots.

• Acceptance Criteria: The response of any interfering peak in the blank samples at the retention time of the analyte should be ≤ 20% of the LLOQ response. For the IS, the response should be ≤ 5% of its response in the calibration standards.

Linearity and Range

The linearity of an analytical method is its ability to elicit test results that are directly proportional to the concentration of the analyte.

Experimental Protocol:

• Prepare a series of at least six non-zero calibration standards by spiking the analyte and a constant concentration of the IS into the biological matrix.

• The concentration range should encompass the expected in-study concentrations, from the LLOQ to the Upper Limit of Quantification (ULOQ).

• Analyze the calibration curve in at least three independent runs.

• Plot the peak area ratio (analyte/IS) versus the nominal concentration and perform a linear regression analysis, typically with a 1/x or 1/x² weighting.

Data Presentation:

Parameter	Acceptance Criteria	Hypothetical Result
Correlation Coefficient (r²)	≥ 0.99	0.998
Back-calculated Conc.	Within ±15% of nominal (±20% at LLOQ) for ≥ 75% of standards	Pass

Accuracy and Precision

Accuracy refers to the closeness of the mean test results to the true value, while precision describes the closeness of agreement among a series of measurements.

Experimental Protocol:

• Prepare Quality Control (QC) samples at a minimum of four concentration levels: LLOQ, Low QC (LQC), Medium QC (MQC), and High QC (HQC).

• Analyze at least five replicates of each QC level in at least three separate analytical runs (one intra-assay and two inter-assay).

• Calculate the mean concentration, percentage accuracy (relative error, %RE), and percentage precision (coefficient of variation, %CV).

Data Presentation:

Intra-Assay Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%RE)	Precision (%CV)
LLOQ	1.0	0.95	-5.0	8.2
LQC	3.0	2.91	-3.0	5.5
MQC	50	51.5	+3.0	4.1

| HQC | 150 | 147.0 | -2.0 | 3.5 |

Inter-Assay Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%RE)	Precision (%CV)
LLOQ	1.0	0.98	-2.0	10.5
LQC	3.0	2.95	-1.7	7.3
MQC	50	51.0	+2.0	5.8

| HQC | 150 | 148.5 | -1.0 | 4.9 |

Acceptance Criteria:

• Accuracy: The mean value should be within ±15% of the nominal value (±20% at the LLOQ).

• Precision: The %CV should not exceed 15% (20% at the LLOQ).

Recovery and Matrix Effect

These experiments are crucial for understanding the efficiency of the sample preparation process and the influence of the biological matrix on the analyte's ionization.[13][14][15][16][17]

Experimental Protocol:

• Recovery:

  • Prepare two sets of samples at three QC levels (Low, Medium, High).

  • Set A: Analyte spiked into the biological matrix and extracted.

  • Set B: Blank matrix extracted, and then the analyte spiked into the final extract.

  • Recovery (%) = (Mean peak area of Set A / Mean peak area of Set B) x 100.

• Matrix Effect:

  • Prepare two sets of samples at three QC levels.

  • Set B: Blank matrix extracted, and then the analyte spiked into the final extract.

  • Set C: Analyte spiked into a pure solvent.

  • Matrix Factor = Mean peak area of Set B / Mean peak area of Set C. A value close to 1 indicates a minimal matrix effect.[16]

Data Presentation:

QC Level	Mean Recovery (%)	Matrix Factor
LQC	85.2	0.98
MQC	88.1	1.01
HQC	86.5	0.99

Acceptance Criteria: Recovery should be consistent and reproducible, although a specific percentage is not mandated. The %CV of the matrix factor across different lots of the matrix should be ≤ 15%.

Stability

Analyte stability must be assessed under various conditions that mimic sample handling and storage.[18][19][20][21]

Experimental Protocol:

• Freeze-Thaw Stability: Analyze QC samples after three freeze-thaw cycles.

• Short-Term (Bench-Top) Stability: Keep QC samples at room temperature for a duration that exceeds the expected sample handling time before analysis.

• Long-Term Stability: Store QC samples at the intended storage temperature (e.g., -80°C) for a period longer than the study duration.

• Post-Preparative Stability: Assess the stability of extracted samples in the autosampler.

Acceptance Criteria: The mean concentration of the stability samples must be within ±15% of the nominal concentration.

Visualizing the Workflow

A clear understanding of the experimental process is essential for reproducibility.

Conclusion: A Foundation of Trust

A meticulously validated LC-MS/MS method for the quantification of N-(cyclohexylmethyl)-2-phenylethanamine is not merely a regulatory requirement; it is the bedrock of data integrity. By systematically evaluating each performance characteristic, from specificity to stability, researchers can have the utmost confidence in their results. This guide provides a robust framework and practical insights to navigate the complexities of bioanalytical method validation, ensuring that the generated data is both accurate and defensible.

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A Comparative Guide to the Inter-Laboratory Validation of Analytical Methods for N-(cyclohexylmethyl)-2-phenylethanamine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Analytical Challenge of Novel Phenethylamines

N-(cyclohexylmethyl)-2-phenylethanamine is a phenethylamine derivative, a class of compounds that includes a wide range of substances with diverse physiological effects. As new derivatives emerge, it is crucial for research, clinical, and forensic laboratories to have robust and reliable analytical methods for their detection and quantification.[1][2] The validation of these methods, particularly through inter-laboratory comparison, ensures the accuracy, precision, and reproducibility of results across different settings. This guide provides a comparative overview of the predominant analytical techniques used for the analysis of novel phenethylamines and outlines the essential parameters for their inter-laboratory validation.

Given the limited availability of specific inter-laboratory validation data for N-(cyclohexylmethyl)-2-phenylethanamine, this guide leverages established protocols and validation principles for structurally similar and well-characterized phenethylamine derivatives. The methodologies presented, primarily Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), are readily adaptable for N-(cyclohexylmethyl)-2-phenylethanamine with appropriate in-house method development and validation.[3]

Core Principles of Method Validation

The fundamental goal of method validation is to provide documented evidence that an analytical procedure is suitable for its intended purpose.[4] For the analysis of novel psychoactive substances (NPS) like N-(cyclohexylmethyl)-2-phenylethanamine, this involves demonstrating adequate performance in several key areas.[5]

Key Validation Parameters

A comprehensive method validation should assess the following parameters, as outlined by various international guidelines such as those from the International Council for Harmonisation (ICH) and the Scientific Working Group for Forensic Toxicology (SWGTOX).[4][6]

• Specificity/Selectivity: The ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[7]

• Linearity and Range: The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.

• Accuracy: The closeness of agreement between the value that is accepted as either a conventional true value or an accepted reference value and the value found.

• Precision: The closeness of agreement between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions. This is typically evaluated at three levels:

  • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval of time.

  • Intermediate Precision: Expresses within-laboratory variations: different days, different analysts, different equipment, etc.

  • Reproducibility (Inter-laboratory precision): Precision between laboratories. This is the cornerstone of inter-laboratory validation.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of a method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Comparative Analysis of Key Analytical Techniques

The two most prominent and powerful techniques for the identification and quantification of novel phenethylamines are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[2][8]

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separates volatile and thermally stable compounds in the gas phase followed by detection with a mass spectrometer.	Separates compounds in the liquid phase followed by detection with a tandem mass spectrometer.
Sample Volatility	Requires analytes to be volatile and thermally stable, often necessitating derivatization for polar compounds.[9]	Suitable for a wider range of compounds, including non-volatile and thermally labile ones.
Specificity	Good, based on retention time and mass spectrum. Electron ionization (EI) provides reproducible fragmentation patterns for library matching.[8]	Excellent, highly specific due to the selection of a precursor ion and its characteristic product ions (Multiple Reaction Monitoring - MRM).[10]
Sensitivity	Generally good, with LODs and LOQs typically in the low ng/mL range.[11]	Typically offers higher sensitivity than GC-MS, with LODs and LOQs often in the sub-ng/mL to pg/mL range.[12]
Matrix Effects	Less susceptible to ion suppression/enhancement compared to LC-MS/MS.	Prone to matrix effects (ion suppression or enhancement) which can affect accuracy and precision.[13]
Throughput	Can have longer run times, especially with complex temperature programs.	Can achieve high throughput with the use of Ultra-High-Performance Liquid Chromatography (UHPLC) systems.[12]

Experimental Protocols: A Step-by-Step Guide

The following are generalized protocols for the analysis of novel phenethylamines, which should be optimized and validated for N-(cyclohexylmethyl)-2-phenylethanamine.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

• Sample Preparation (Liquid-Liquid Extraction):

  • To 1 mL of sample (e.g., urine, plasma, or dissolved solid), add an appropriate internal standard.

  • Adjust the pH to basic (e.g., pH 9-10) with a suitable buffer.

  • Add 3 mL of an organic extraction solvent (e.g., ethyl acetate or a mixture of hexane and ethyl acetate).

  • Vortex for 2 minutes and centrifuge to separate the layers.

  • Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in a suitable solvent (e.g., ethyl acetate) for injection. For some phenethylamines, derivatization with an agent like trifluoroacetic anhydride (TFAA) may be necessary to improve volatility and chromatographic performance.[14]

• Instrumental Analysis:

  • Gas Chromatograph: Use a capillary column suitable for amine analysis (e.g., a 5% phenyl-methylpolysiloxane column).

  • Oven Program: Start at a low temperature (e.g., 80 °C), hold for 1-2 minutes, then ramp at a controlled rate (e.g., 10-20 °C/min) to a final temperature (e.g., 280-300 °C) and hold for several minutes.

  • Injector: Operate in splitless mode for trace analysis.

  • Mass Spectrometer: Acquire data in full scan mode for qualitative analysis and library matching, and in selected ion monitoring (SIM) mode for quantitative analysis to enhance sensitivity.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

• Sample Preparation (Protein Precipitation or Solid-Phase Extraction):

  • Protein Precipitation (for plasma/serum): To 100 µL of sample, add 300 µL of cold acetonitrile containing an internal standard. Vortex and centrifuge to precipitate proteins. The supernatant can be diluted and injected.

  • Solid-Phase Extraction (SPE): Condition a mixed-mode or polymer-based SPE cartridge. Load the pre-treated sample. Wash the cartridge to remove interferences. Elute the analyte with a suitable solvent. Evaporate the eluate and reconstitute in the mobile phase.

• Instrumental Analysis:

  • Liquid Chromatograph: Use a C18 or phenyl-hexyl reversed-phase column.

  • Mobile Phase: A gradient of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile or methanol with 0.1% formic acid).

  • Mass Spectrometer: Operate in positive electrospray ionization (ESI) mode. Optimize the cone voltage and collision energy for the specific analyte. For quantification, use Multiple Reaction Monitoring (MRM) mode, selecting at least two transitions for the analyte and one for the internal standard.[15]

Inter-Laboratory Validation: Ensuring Reproducibility

An inter-laboratory validation study, also known as a collaborative study or proficiency test, is essential to assess the reproducibility of an analytical method.[16]

Workflow for Inter-Laboratory Validation

Caption: Workflow for an inter-laboratory validation study.

Statistical Analysis of Inter-Laboratory Data

The results from the participating laboratories are statistically analyzed to determine key performance indicators, including:

• Mean and Standard Deviation: For each sample across all laboratories.

• Repeatability Standard Deviation (sr): The standard deviation of results obtained under repeatability conditions.

• Reproducibility Standard Deviation (sR): The standard deviation of results obtained under reproducibility conditions (between laboratories).

• Horwitz Ratio (HorRat): A measure of the acceptability of the reproducibility of the method. A HorRat value between 0.5 and 2.0 is generally considered acceptable.

Conclusion

The reliable analysis of N-(cyclohexylmethyl)-2-phenylethanamine and other novel psychoactive substances is paramount for research, clinical diagnostics, and forensic toxicology. While specific inter-laboratory validation data for this particular compound is not yet widely published, a robust framework for its analysis can be established using well-validated methods for structurally similar phenethylamines. Both GC-MS and LC-MS/MS offer viable and powerful approaches, each with its own set of advantages.

For any laboratory seeking to establish a method for N-(cyclohexylmethyl)-2-phenylethanamine, a thorough in-house validation is the critical first step. Following this, participation in inter-laboratory proficiency testing schemes is strongly encouraged to ensure the broader reproducibility and defensibility of the analytical results. This systematic approach to validation underpins the scientific integrity of the data and fosters confidence in the analytical community.

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A Predictive Comparison of N-(cyclohexylmethyl)-2-phenylethanamine's Receptor Binding Affinity

A Guide for Researchers in Drug Discovery and Neuropharmacology

Introduction

N-(cyclohexylmethyl)-2-phenylethanamine is a substituted phenethylamine, a class of compounds known for their diverse pharmacological activities, primarily due to their interactions with various neurotransmitter receptors in the central nervous system.[1] The therapeutic and psychoactive properties of phenethylamines are largely dictated by their binding affinities for receptors such as those for serotonin, dopamine, and norepinephrine, as well as the more recently characterized trace amine-associated receptors (TAARs) and sigma receptors.[1][2]

The structural hallmark of N-(cyclohexylmethyl)-2-phenylethanamine is the presence of a cyclohexylmethyl group attached to the nitrogen of the phenethylamine backbone. This bulky, non-aromatic substituent is anticipated to significantly influence the compound's interaction with receptor binding pockets compared to a simple phenethylamine or its N-alkylated and N-benzylated counterparts. Understanding these potential interactions is crucial for predicting its pharmacological profile and guiding future research.

This guide provides a comparative analysis of the predicted binding affinity of N-(cyclohexylmethyl)-2-phenylethanamine with known ligands for key neurological receptors. Due to the current lack of direct experimental binding data for this specific molecule, this analysis is based on established structure-activity relationships (SAR) within the phenethylamine class. We will delve into the expected binding at serotonin 5-HT2A, dopamine D2, sigma (σ1 and σ2), and trace amine-associated receptor 1 (TAAR1), supported by data from structurally related compounds. Furthermore, we will provide a detailed methodology for a standard radioligand binding assay that would be employed to empirically determine these affinities.

Predicting Binding Affinity: A Structure-Activity Relationship (SAR) Perspective

The affinity of a ligand for a receptor is a critical determinant of its potency and potential therapeutic or adverse effects. In the absence of direct binding data for N-(cyclohexylmethyl)-2-phenylethanamine, we can extrapolate from the known affinities of structurally analogous compounds. The following table summarizes the binding affinities (Ki in nM, where a lower value indicates higher affinity) of relevant phenethylamine derivatives at key receptors.

Compound	N-Substituent	5-HT2A Ki (nM)	5-HT2C Ki (nM)	D2 Ki (nM)	σ1 Ki (nM)	σ2 Ki (nM)	TAAR1 EC50 (nM)
Phenethylamine	-H	>10,000	>10,000	>10,000	-	-	8,800[3]
N-Methylphenethylamine	-CH3	-	-	-	-	-	~150[4]
N-Ethylphenethylamine	-CH2CH3	-	-	-	-	-	-
N-Propylphenethylamine	-CH2CH2CH3	-	-	-	-	-	-
N-Benzylphenethylamine	-CH2-Ph	Significantly Increased[5]	Significantly Increased[5]	-	-	-	-
N-(cyclohexylmethyl)-2-phenylethanamine (Predicted)	-CH2-Cyclohexyl	Moderate to Low	Moderate to Low	Low	Moderate	Moderate	Moderate to High
2C-B	-H (with ring substitutions)	4.9	10	-	-	-	-
N-Benzyl-2C-B	-CH2-Ph (with ring substitutions)	0.29[6]	-	-	-	-	-
(+)-Pentazocine	-	-	-	-	3.2[7]	>250	-
Haloperidol	-	1.6	1.1	1.2	3.4	19	-
RO5256390	(complex)	-	-	-	-	-	Potent Agonist[1]

Analysis and Predictions:

• Serotonin 5-HT2A and 5-HT2C Receptors: Simple N-alkylation (methyl, ethyl, propyl) of phenethylamines generally leads to a significant decrease in affinity for 5-HT2A and 5-HT2C receptors. However, the introduction of a larger, sterically demanding N-benzyl group can dramatically increase affinity, with some N-benzyl phenethylamines being among the most potent 5-HT2A ligands known.[6][8] The cyclohexylmethyl group is bulky like the benzyl group but lacks its aromaticity and planar structure. This suggests that N-(cyclohexylmethyl)-2-phenylethanamine may not achieve the sub-nanomolar affinities seen with some N-benzyl derivatives at 5-HT2A receptors.[9][10] We predict a moderate to low affinity for both 5-HT2A and 5-HT2C receptors, likely lower than its N-benzyl counterpart but potentially higher than simple N-alkyl derivatives.

• Dopamine D2 Receptor: The phenethylamine scaffold itself is the basis for many dopaminergic agents.[11] However, affinity for the D2 receptor is highly sensitive to substitutions on both the phenyl ring and the amino group.[12][13] Without specific data on N-cycloalkylmethyl substitutions, it is challenging to make a precise prediction. Given that many phenethylamines have low intrinsic D2 receptor affinity without specific ring substitutions, we predict a low affinity for N-(cyclohexylmethyl)-2-phenylethanamine at the D2 receptor.

• Sigma (σ) Receptors: Both σ1 and σ2 receptors are known to bind a wide variety of ligands, including phenethylamine derivatives.[14][15] The σ1 receptor has a well-defined pharmacophore that often includes a nitrogen atom.[14] The σ2 receptor is also a target for various synthetic ligands.[16][17] The lipophilic and bulky nature of the cyclohexylmethyl group could contribute favorably to binding at these promiscuous sites. Therefore, we predict a moderate affinity for both σ1 and σ2 receptors.

• Trace Amine-Associated Receptor 1 (TAAR1): TAAR1 is a receptor for endogenous trace amines like phenethylamine.[1] N-methylation of phenethylamine to N-methylphenethylamine retains potent agonism at TAAR1, although with a slightly reduced EC50 compared to the parent compound.[4][18] This suggests that the N-substituent is tolerated. The size and conformation of the N-cyclohexylmethyl group will be a determining factor. It is plausible that this group can be accommodated within the binding pocket, leading to a moderate to high affinity and potential agonist activity at TAAR1.

Experimental Determination of Binding Affinity: A Standard Protocol

To empirically validate these predictions, a radioligand competition binding assay is the gold standard.[2] This method measures the affinity of a test compound by its ability to displace a radiolabeled ligand with known high affinity for the target receptor.

Step-by-Step Methodology: Radioligand Competition Binding Assay

• Preparation of Receptor Membranes:

  • Culture cells stably expressing the human receptor of interest (e.g., 5-HT2A, D2, σ1, σ2, or TAAR1) in appropriate media.

  • Harvest the cells and homogenize them in a cold buffer (e.g., 50 mM Tris-HCl, pH 7.4) using a tissue homogenizer.

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes containing the receptors.

  • Wash the membrane pellet by resuspension in fresh buffer and repeat the high-speed centrifugation.

  • Resuspend the final membrane pellet in an assay buffer and determine the protein concentration using a standard method like the Bradford assay.

• Competition Binding Assay:

  • In a 96-well plate, add a fixed concentration of the radioligand (e.g., [3H]Ketanserin for 5-HT2A, [3H]Spiperone for D2, (+)-[3H]Pentazocine for σ1, [3H]DTG for σ2, or a specific radiolabeled TAAR1 agonist). The concentration of the radioligand is typically at or below its dissociation constant (Kd) for the receptor.

  • Add increasing concentrations of the unlabeled test compound, N-(cyclohexylmethyl)-2-phenylethanamine. A typical concentration range would span from 10^-11 to 10^-5 M.

  • To determine non-specific binding, add a high concentration of a known, non-radioactive ligand for the target receptor to a separate set of wells.

  • To determine total binding, add only the radioligand and assay buffer.

  • Add the prepared receptor membranes to each well to initiate the binding reaction.

  • Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a sufficient time to reach equilibrium.

• Separation of Bound and Free Radioligand:

  • Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. The filters will trap the membranes with the bound radioligand.

  • Quickly wash the filters with ice-cold wash buffer to remove any unbound radioligand.

• Quantification of Radioactivity:

  • Place the filter mats in scintillation vials with a scintillation cocktail.

  • Measure the radioactivity in each vial using a liquid scintillation counter.

• Data Analysis:

  • Subtract the non-specific binding from all other measurements to obtain the specific binding.

  • Plot the specific binding as a function of the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve using non-linear regression analysis to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Experimental Workflow Diagram

Caption: Workflow for a typical radioligand competition binding assay.

Relevant Signaling Pathways

The interaction of N-(cyclohexylmethyl)-2-phenylethanamine with its target receptors will initiate downstream signaling cascades. Below are simplified diagrams of the signaling pathways for TAAR1 and the σ1 receptor, two likely targets based on our predictive analysis.

TAAR1 Signaling Pathway

Activation of TAAR1, a G-protein coupled receptor (GPCR), primarily leads to the stimulation of adenylyl cyclase and the production of cyclic AMP (cAMP).[1] This, in turn, can influence the function of monoamine transporters and modulate neurotransmitter release.

Caption: Simplified TAAR1 signaling cascade.

Sigma-1 (σ1) Receptor Signaling

The σ1 receptor is a unique ligand-operated chaperone protein located at the endoplasmic reticulum-mitochondrion interface.[7] Upon ligand binding, it can modulate intracellular calcium signaling and interact with various ion channels and other proteins.

Caption: Key signaling events modulated by the σ1 receptor.

Conclusion and Future Directions

While direct experimental data for N-(cyclohexylmethyl)-2-phenylethanamine is not yet available, a predictive analysis based on the structure-activity relationships of related phenethylamine derivatives provides valuable insights into its likely receptor binding profile. We anticipate that this compound will exhibit moderate to low affinity for 5-HT2A/2C receptors, low affinity for the D2 receptor, and moderate affinity for σ1 and σ2 receptors. A notable interaction is predicted with TAAR1, where it may act as a moderate to high-affinity agonist.

It is imperative to underscore that these are predictions. The definitive characterization of N-(cyclohexylmethyl)-2-phenylethanamine's pharmacology necessitates empirical validation through in vitro binding and functional assays as outlined in this guide. Such studies will not only elucidate the specific receptor interaction profile of this novel compound but also contribute to a deeper understanding of the structure-activity relationships governing ligand recognition at these important neurological targets. The findings will be instrumental in guiding its potential development as a pharmacological tool or therapeutic agent.

References

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Safety & Regulatory Compliance

Navigating the Unseen Hazard: A Guide to the Proper Disposal of N-(cyclohexylmethyl)-2-phenylethanamine

Understanding the Inherent Risks: A Profile of a Substituted Phenylethylamine

Phenylethylamines and their derivatives are bioactive compounds, and in the absence of specific data, we must infer the potential hazards of N-(cyclohexylmethyl)-2-phenylethanamine from its chemical relatives. Safety Data Sheets for analogous compounds like 2-phenylethylamine, 2-Cyclohexylethylamine, and N-Methylcyclohexylamine consistently highlight significant health and environmental risks.

Anticipated Hazards:

• Corrosivity: Amines are alkaline and can cause severe skin burns and eye damage upon contact.[1][2]

• Toxicity: Many phenylethylamines are harmful or toxic if swallowed, inhaled, or absorbed through the skin.[1]

• Environmental Hazard: These compounds can be harmful to aquatic life.[1]

Given these potential dangers, all waste containing N-(cyclohexylmethyl)-2-phenylethanamine must be treated as hazardous waste .

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of N-(cyclohexylmethyl)-2-phenylethanamine is a multi-step process that begins the moment the compound is synthesized and continues until its final, safe destruction.

Step 1: Waste Identification and Segregation

Proper segregation is the cornerstone of safe laboratory waste management.

• Designate a Specific Waste Container: All waste containing N-(cyclohexylmethyl)-2-phenylethanamine, including crude reaction mixtures, purification solvents, and contaminated consumables (e.g., gloves, filter paper), should be collected in a dedicated, clearly labeled waste container.

• Chemical Compatibility: The container must be made of a material compatible with organic amines. High-density polyethylene (HDPE) or glass containers are generally suitable.

• Avoid Mixing Incompatible Wastes: Never mix amine waste with the following:

  • Acids: A violent exothermic reaction can occur.[2]

  • Strong Oxidizing Agents: This can lead to a dangerous reaction.[2]

  • Halogenated Solvents: While some protocols may allow for the mixing of halogenated and non-halogenated solvents for disposal, it is best practice to keep them separate unless explicitly approved by your institution's Environmental Health and Safety (EHS) department.

Step 2: Proper Labeling and Storage

Clear and accurate labeling is a regulatory requirement and essential for safety.

• Label Contents Clearly: The label on the waste container must include:

  • The words "Hazardous Waste"

  • The full chemical name: "N-(cyclohexylmethyl)-2-phenylethanamine"

  • The approximate concentration and volume of the compound.

  • Any other components in the waste mixture (e.g., solvents).

  • The date the waste was first added to the container.

• Secure Storage: Store the waste container in a designated satellite accumulation area within the laboratory. This area should be:

  • Under the control of the laboratory personnel.

  • Away from ignition sources and incompatible chemicals.[2]

  • Within a secondary containment bin to prevent the spread of any potential leaks.

Step 3: Disposal through a Licensed Professional

The final disposal of N-(cyclohexylmethyl)-2-phenylethanamine must be handled by a licensed hazardous waste disposal company.

• Contact Your EHS Department: Your institution's Environmental Health and Safety (EHS) department is your primary resource for arranging a waste pickup. They will have established procedures and contracts with certified disposal vendors.

• Provide Complete Information: When arranging for disposal, provide a complete and accurate description of the waste stream, including all chemical components and their approximate concentrations.

• Documentation: Ensure that all necessary paperwork, such as a hazardous waste manifest, is completed accurately. This document tracks the waste from your laboratory to its final destination.[3]

Decision Pathway for Disposal

The following diagram illustrates the decision-making process for the proper disposal of N-(cyclohexylmethyl)-2-phenylethanamine.

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